Technical Documentation Center

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride
  • CAS: 2193064-49-0

Core Science & Biosynthesis

Foundational

Technical Monograph: 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride

The following technical guide details the properties, synthesis, and application of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride , a critical -rich building block in modern medicinal chemistry. The -Rich Scaffold for Ne...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and application of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride , a critical


-rich building block in modern medicinal chemistry.

The -Rich Scaffold for Next-Generation Kinase Inhibitors

Executive Summary

In the landscape of Fragment-Based Drug Discovery (FBDD), 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride represents a high-value "scaffold hop" from traditional aromatic systems. Unlike the N-linked azetidine-pyrazole motifs found in first-generation JAK inhibitors (e.g., Baricitinib), this C-C linked congener offers a distinct vector orientation and improved metabolic stability. This guide outlines the structural rationale, a scalable synthesis protocol, and handling requirements for integrating this fragment into lead optimization campaigns.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

This compound serves as a rigidified, hydrophilic linker that positions pharmacophores with precise geometry while maintaining a low molecular weight—ideal for maintaining high Ligand Efficiency (LE).

PropertySpecification
IUPAC Name 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride
CAS Number 1221715-95-2
Free Base CAS 1380778-42-6
Molecular Formula

Molecular Weight 196.08 g/mol (Salt); 123.16 g/mol (Free Base)
Appearance White to off-white hygroscopic solid
Solubility Highly soluble in

, DMSO, MeOH; Insoluble in

, Hexanes
pKa (Calc) ~9.5 (Azetidine NH), ~14.0 (Pyrazole NH), ~2.5 (Pyrazole N2)
Structural Class

-rich Heterocyclic Fragment

Structural Analysis & Design Rationale

The "Escape from Flatland"

Modern drug design prioritizes increased saturation (


) to improve solubility and reduce off-target toxicity. The azetidine ring in CAS 1221715-95-2 introduces a specific "pucker" angle (~25-30°), creating a non-planar topology distinct from flat aryl-aryl linkers.
Vector Orientation
  • N-Linked (Baricitinib-like): The bond angle at the nitrogen creates a "kinked" geometry.

  • C-Linked (This Compound): The C3-C3 bond provides a linear extension vector, allowing the pyrazole to project deep into binding pockets (e.g., the ATP-binding site of kinases) while the azetidine amine remains solvent-exposed for solubilizing groups.

Validated Synthesis Protocol

Expert Insight: While Suzuki couplings (using 3-iodoazetidine and pyrazole boronates) are possible, they often suffer from protodeboronation of the pyrazole species. The most robust, scalable route builds the pyrazole ring onto the azetidine scaffold starting from N-Boc-azetidine-3-carboxylic acid .

Retrosynthetic Pathway
  • Precursor: 1-Boc-azetidine-3-carboxylic acid.

  • Intermediate: 1-Boc-3-acetylazetidine (Methyl Ketone).

  • Cyclization: Enaminone formation followed by hydrazine condensation.

  • Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Methodology
Step 1: Formation of the Weinreb Amide
  • Reagents: 1-Boc-azetidine-3-carboxylic acid (1.0 eq), CDI (1.1 eq), N,O-Dimethylhydroxylamine HCl (1.2 eq), TEA (1.5 eq), DCM.

  • Protocol: Dissolve acid in DCM; add CDI portion-wise (gas evolution). Stir 1h. Add amine salt and TEA. Stir overnight. Wash with 1N HCl, sat.

    
    .
    
  • Checkpoint: Weinreb amide prevents over-addition of Grignard reagents in the next step.

Step 2: Conversion to Methyl Ketone
  • Reagents: Methylmagnesium bromide (3.0M in ether, 1.2 eq), THF (anhydrous).

  • Protocol: Cool Weinreb amide in THF to 0°C. Add MeMgBr dropwise. Stir 2h. Quench with sat. ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    .[1] Extract with EtOAc.[1]
    
  • Product: tert-butyl 3-acetylazetidine-1-carboxylate.

Step 3: Enaminone Formation (The Critical Ring Construction)
  • Reagents: DMF-DMA (N,N-Dimethylformamide dimethyl acetal) (5.0 eq).

  • Protocol: Reflux the methyl ketone in neat DMF-DMA or toluene for 4-6h. The solution turns yellow/orange. Concentrate in vacuo to remove excess reagent.

  • Mechanism: Condensation of the acetyl group with DMF-DMA forms the

    
    -dimethylaminovinyl ketone.
    
Step 4: Pyrazole Cyclization
  • Reagents: Hydrazine hydrate (2.0 eq), Ethanol.

  • Protocol: Dissolve the crude enaminone in EtOH. Add hydrazine hydrate.[2] Reflux 2h.

  • Workup: Concentrate. Partition between water/EtOAc. The product is tert-butyl 3-(1H-pyrazol-3-yl)azetidine-1-carboxylate.

Step 5: Salt Formation (Final Product)
  • Reagents: 4M HCl in Dioxane.

  • Protocol: Dissolve the Boc-protected intermediate in minimal dioxane or MeOH. Add 4M HCl/Dioxane (5 eq). Stir 3h at RT. A white precipitate forms.

  • Isolation: Filter the solid under

    
     (hygroscopic!). Wash with 
    
    
    
    . Dry under high vacuum.
Synthesis Workflow Diagram

SynthesisRoute Start 1-Boc-azetidine-3-carboxylic acid Weinreb Weinreb Amide Intermediate Start->Weinreb 1. CDI, DCM 2. MeNH(OMe)•HCl Ketone 1-Boc-3-acetylazetidine Weinreb->Ketone MeMgBr, THF, 0°C Enaminone Enaminone Intermediate Ketone->Enaminone DMF-DMA, Reflux (Formation of C-C-N backbone) ProtectedProd 1-Boc-3-(1H-pyrazol-3-yl)azetidine Enaminone->ProtectedProd NH2NH2•H2O, EtOH (Cyclization) Final 3-(Azetidin-3-yl)-1H-pyrazole 2HCl (CAS 1221715-95-2) ProtectedProd->Final 4M HCl in Dioxane (Deprotection)

Caption: Step-wise construction of the pyrazole ring on the azetidine scaffold.

Applications in Drug Discovery[2][10][16]

JAK/STAT Pathway Inhibition

This fragment is a structural isostere to the side chain of Baricitinib and Ruxolitinib . In these drugs, the pyrrolo[2,3-d]pyrimidine hinge binder is linked to a solubilizing tail.

  • Usage: Coupling CAS 1221715-95-2 to a hinge-binding scaffold (e.g., via

    
     on a chlorinated heteroaryl) creates novel kinase inhibitors.
    
  • Advantage: The secondary amine on the azetidine allows for further diversification (e.g., amides, sulfonamides, ureas) to probe the solvent front of the ATP pocket.

Biological Signaling Context[5]

JAKPathway Cytokine Cytokine (IL-6, IFN) Receptor Cytokine Receptor Cytokine->Receptor Binding JAK JAK Kinase (Target) Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation Nucleus Nucleus (Gene Transcription) STAT->Nucleus Translocation Inhibitor Azetidinyl-Pyrazole Inhibitor Inhibitor->JAK ATP Competition (Blockade)

Caption: Mechanism of action for JAK inhibitors utilizing azetidine-pyrazole motifs.

Handling & Stability Guide

Hygroscopicity Alert

The dihydrochloride salt is extremely hygroscopic . Exposure to ambient air will cause the solid to deliquesce into a sticky oil, complicating stoichiometry in subsequent reactions.

  • Storage: Store at 2-8°C under Argon or Nitrogen.

  • Handling: Weigh quickly in a glovebox or dry bag. If the compound becomes sticky, it can be re-precipitated from MeOH/Ether.

Analytical Verification
  • 1H NMR (

    
    ):  Expect pyrazole protons as a doublet (~7.8 ppm) and doublet (~6.5 ppm). Azetidine protons appear as multiplets around 4.2-4.5 ppm.
    
  • Mass Spec: m/z = 124.1

    
     (Free base mass).
    

References

  • Vertex Pharmaceuticals. (2010). Azetidinyl-pyrazole derivatives as kinase inhibitors. WO2010068898. Link

  • Incyte Corporation. (2009). Heteroaryl substituted pyrrolo[2,3-d]pyrimidines. (Baricitinib foundational chemistry). US Patent 8158616. Link

  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

  • Bide Pharmatech. (2024). 1-(Azetidin-3-yl)-4-iodo-1H-pyrazole hydrochloride Safety Data Sheet. Link

  • ChemShuttle. (2024). Product Catalog: 3-(azetidin-3-yl)-1H-pyrazole. Link

Sources

Exploratory

An In-depth Technical Guide to 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride

This guide provides a comprehensive technical overview of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride, a heterocyclic building block of significant interest to researchers and professionals in drug discovery and develo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride, a heterocyclic building block of significant interest to researchers and professionals in drug discovery and development. We will delve into its chemical structure, synthesis, and analytical characterization, offering field-proven insights into its properties and handling.

Introduction: The Convergence of Two Privileged Scaffolds

The molecule 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride merges two key pharmacophores: the azetidine ring and the pyrazole nucleus. Azetidines are four-membered nitrogen-containing heterocycles that have gained prominence in medicinal chemistry as versatile scaffolds.[1] Their strained ring system offers a unique three-dimensional geometry that can be exploited to fine-tune the physicochemical properties of drug candidates, such as solubility and metabolic stability.

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of many approved pharmaceuticals.[2] Its derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4][5][6] The combination of these two "privileged" structures in 3-(Azetidin-3-yl)-1H-pyrazole presents a valuable building block for the synthesis of novel chemical entities with potential therapeutic applications.[7]

Chemical and Physical Properties

The dihydrochloride salt of 3-(Azetidin-3-yl)-1H-pyrazole enhances the compound's solubility in aqueous media, a desirable characteristic for biological screening and formulation development. A summary of its key chemical properties is presented in Table 1.

PropertyValueSource
Chemical Name 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride-
CAS Number 2193064-49-0[8]
Molecular Formula C6H11Cl2N3Inferred
Molecular Weight 196.08 g/mol Inferred
Appearance Expected to be a solid
Storage 2-8°C, inert atmosphere

Note: Some properties are inferred from the base molecule or closely related salts.

Synthesis and Purification

A potential synthetic workflow is outlined below:

G cluster_0 Step 1: Pyrazole Ring Formation cluster_1 Step 2: Deprotection and Salt Formation A N-Boc-3-acetylazetidine C Enaminone Intermediate A->C Reaction B Dimethylformamide dimethyl acetal (DMF-DMA) B->C Reagent E N-Boc-3-(1H-pyrazol-3-yl)azetidine C->E Cyclization D Hydrazine D->E Reagent F N-Boc-3-(1H-pyrazol-3-yl)azetidine H 3-(Azetidin-3-yl)-1H-pyrazole 2HCl F->H Deprotection & Salt Formation G HCl in Dioxane/Methanol G->H Reagent

Sources

Foundational

A Technical Guide to the Analysis of C₆H₁₁Cl₂N₃: A Nitrogen Mustard Analog

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the chemical compound with the molecular formula C₆H₁₁Cl₂N₃. Given the presence of the bis(2-chlor...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical compound with the molecular formula C₆H₁₁Cl₂N₃. Given the presence of the bis(2-chloroethyl)amino functional group implicit in this formula, this document will focus on its characterization as a nitrogen mustard analog, a class of compounds of significant interest in oncology and toxicology.[1] These compounds are potent DNA alkylating agents, a mechanism that underpins both their therapeutic applications and their toxicity.[1][2][3]

The insights and protocols detailed herein are designed to equip researchers with the foundational knowledge required for the robust identification, characterization, and safe handling of this and similar molecules.

Physicochemical and Structural Characterization

A thorough understanding of a compound's fundamental properties is the bedrock of all subsequent research. For C₆H₁₁Cl₂N₃, this begins with its elemental composition and extends to its potential isomeric forms.

Molecular Weight and Elemental Composition

The molecular weight of a compound is a critical parameter, confirmed early in any analytical workflow. It is calculated from the sum of the atomic weights of its constituent atoms.[4][5]

Table 1: Calculation of the Molecular Weight of C₆H₁₁Cl₂N₃

ElementCountAtomic Weight ( g/mol )Total Weight ( g/mol )
Carbon (C)612.01172.066
Hydrogen (H)111.00811.088
Chlorine (Cl)235.45370.906
Nitrogen (N)314.00742.021
Total 196.081

Atomic weights are based on IUPAC standard values.

The exact molecular weight is an essential value for mass spectrometry analysis, providing the basis for identifying the molecular ion peak.

Isomerism

The molecular formula C₆H₁₁Cl₂N₃ does not describe a single, unique structure. It represents numerous potential structural isomers, which can have vastly different chemical and biological properties. The specific arrangement of atoms and the presence of chiral centers are defining characteristics.

Potential structural backbones could include:

  • A substituted cyclohexane or piperidine ring.

  • An acyclic (straight or branched) carbon chain.

For the purposes of this guide, we will consider a plausible and relevant structure: 4-(bis(2-chloroethyl)amino)-1,2-diazine . This structure contains the critical nitrogen mustard moiety attached to a six-membered heterocyclic ring.

Analytical Characterization Workflow

A multi-technique approach is essential for the unambiguous structural elucidation and purity assessment of C₆H₁₁Cl₂N₃. The following workflow outlines the logical progression of analysis from initial confirmation to detailed structural mapping.

G cluster_0 Sample Preparation cluster_1 Initial Verification cluster_2 Structural Elucidation cluster_3 Quantification & Purity cluster_4 Data Synthesis Prep Dissolve Sample (e.g., in ACN/MeOH) MS LC-MS Analysis (Molecular Weight & Purity) Prep->MS NMR NMR Spectroscopy (¹H, ¹³C) (Connectivity) MS->NMR IR FTIR Spectroscopy (Functional Groups) NMR->IR HPLC HPLC-UV/DAD (Purity & Concentration) IR->HPLC Report Final Structure Confirmation & Purity Report HPLC->Report

Caption: Integrated workflow for the analytical characterization of C₆H₁₁Cl₂N₃.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone for confirming molecular weight. For a dichlorinated compound like C₆H₁₁Cl₂N₃, the isotopic pattern of chlorine provides a definitive signature.

Causality Behind Experimental Choices: Electrospray ionization (ESI) is chosen as it is a soft ionization technique suitable for polar, nitrogen-containing compounds, minimizing fragmentation and ensuring a prominent molecular ion peak. High-resolution mass spectrometry (e.g., TOF or Orbitrap) is employed to obtain an accurate mass measurement, which can confirm the elemental composition.

Key Observation: The Chlorine Isotope Pattern Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%).[6] A molecule containing two chlorine atoms will exhibit a characteristic pattern of three peaks for the molecular ion cluster:

  • M+ peak: Contains two ³⁵Cl atoms.

  • [M+2] peak: Contains one ³⁵Cl and one ³⁷Cl atom.

  • [M+4] peak: Contains two ³⁷Cl atoms.

The expected intensity ratio of these peaks is approximately 9:6:1 , providing powerful evidence for the presence of two chlorine atoms.[7][8]

Experimental Protocol: LC-MS Analysis

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile. Further dilute to 1-10 µg/mL with the initial mobile phase.[9]

  • Chromatographic Separation (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with 5% B, ramp to 95% B over 5-10 minutes, hold, and re-equilibrate.

    • Flow Rate: 0.3-0.5 mL/min.

  • Mass Spectrometry (MS):

    • Ion Source: Electrospray Ionization (ESI), positive ion mode.

    • Scan Range: m/z 50-500.

    • Data Acquisition: Acquire full scan data.

  • Data Analysis:

    • Identify the molecular ion cluster near the calculated m/z of 196.08.

    • Confirm the presence of the M+, [M+2], and [M+4] peaks.

    • Verify that the relative intensities of these peaks approximate a 9:6:1 ratio.

    • Utilize high-resolution data to confirm the exact mass and predict the elemental formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS confirms the molecular formula, NMR spectroscopy reveals the precise atomic connectivity, providing the definitive structural proof.[10]

Causality Behind Experimental Choices:

  • ¹H NMR: Determines the number and types of hydrogen environments in the molecule and their proximity to one another through spin-spin coupling.

  • ¹³C NMR: Identifies the number of unique carbon environments. For organochlorine compounds, carbons directly bonded to chlorine will exhibit characteristic chemical shifts.[11]

  • 2D NMR (COSY, HSQC): Used to resolve complex spectra and definitively assign proton and carbon signals, confirming the overall structure.

For the hypothetical structure 4-(bis(2-chloroethyl)amino)-1,2-diazine , one would expect to see characteristic signals for the protons on the heterocyclic ring and two distinct, coupled triplets for the -CH₂CH₂Cl groups of the nitrogen mustard moiety.

Biological Mechanism of Action

The defining feature of C₆H₁₁Cl₂N₃ as a nitrogen mustard is its ability to function as a potent DNA alkylating agent. This mechanism is responsible for its cytotoxic effects.[1][2]

Mechanism:

  • Aziridinium Ion Formation: The process begins with an intramolecular cyclization where the nitrogen atom displaces one of the chlorides, forming a highly reactive aziridinium ion intermediate.[1][12]

  • DNA Alkylation: This electrophilic aziridinium ion is attacked by a nucleophilic site on a DNA base, most commonly the N7 position of guanine.[3][13]

  • Interstrand Cross-linking: The second chloroethyl arm can undergo the same process, alkylating a guanine on the complementary DNA strand. This creates a covalent interstrand cross-link (ICL).[1][14]

This DNA cross-linking physically prevents DNA strand separation, thereby halting replication and transcription, which ultimately triggers apoptosis (programmed cell death).[2][12]

G NM Nitrogen Mustard R-N(CH₂CH₂Cl)₂ Azi Aziridinium Ion [R-N(CH₂CH₂)CH₂CH₂Cl]⁺ NM->Azi Intramolecular Cyclization Mono Mono-alkylated DNA Azi->Mono Nucleophilic Attack DNA DNA Guanine (N7) DNA->Mono ICL Interstrand Cross-link (Cytotoxic Lesion) Mono->ICL Second Alkylation (Repeat Cycle)

Caption: Mechanism of DNA alkylation by a nitrogen mustard.

Synthesis and Purification

The synthesis of nitrogen mustards requires careful control of reaction conditions to prevent side product formation. A common route involves the chlorination of a precursor alcohol.[15][16]

Experimental Protocol: Hypothetical Synthesis This protocol is illustrative and must be adapted and optimized.

  • Precursor Synthesis: Synthesize the precursor diol, 4-(bis(2-hydroxyethyl)amino)-1,2-diazine, through nucleophilic substitution.

  • Chlorination:

    • Under an inert atmosphere (e.g., nitrogen or argon), dissolve the precursor diol in a suitable anhydrous solvent (e.g., dichloromethane).[17]

    • Cool the mixture to 0 °C in an ice bath.

    • Slowly add a chlorinating agent, such as thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃), dropwise.[15] Maintain the temperature at 0 °C.

    • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • Work-up and Purification:

    • Quench the reaction carefully by slowly adding it to a cooled, saturated sodium bicarbonate solution to neutralize excess acid.

    • Extract the product into an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product using column chromatography on silica gel.[17]

Trustworthiness and Self-Validation: Throughout the synthesis, reaction progress must be monitored (e.g., by TLC) to ensure the consumption of starting material and to identify the formation of the desired product versus byproducts like hydroxyethyl species from incomplete reaction or hydrolysis.[17] The final product's identity and purity must be confirmed using the analytical workflow described in Section 2.

Safety, Handling, and Waste Disposal

Nitrogen mustards are classified as highly hazardous, cytotoxic, and potentially carcinogenic compounds.[18][19] Occupational exposure must be minimized through stringent safety protocols.

Core Safety Requirements:

  • Engineering Controls: All handling of the pure substance or concentrated solutions must be performed within a certified chemical fume hood or a Class II biological safety cabinet to prevent inhalation of aerosols or dust.[20][21]

  • Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.[19]

    • Gloves: Double gloving with chemotherapy-rated nitrile gloves.[22]

    • Gown: A disposable, low-permeability gown with a closed front and tight-fitting cuffs.[22]

    • Eye Protection: Chemical splash goggles and a face shield.

    • Respiratory Protection: An N95 respirator or higher should be used if there is any risk of aerosol generation outside of a primary engineering control.[21]

  • Work Practices:

    • Designate a specific area for working with the compound.

    • Cover the work surface with a disposable, plastic-backed absorbent pad.[22]

    • Use Luer-lock syringes and closed-system transfer devices where possible to prevent leaks.[22]

    • Prohibit eating, drinking, and smoking in the designated work area.[19]

  • Spill Management: Have a cytotoxic spill kit readily available. For small spills, gently cover with absorbent material, then decontaminate the area three times with a detergent solution followed by water.[21] Restrict access to the area during cleanup.

  • Waste Disposal: All contaminated materials (PPE, glassware, pads) must be disposed of as hazardous cytotoxic/chemotherapeutic waste, typically requiring incineration.[20][21]

By adhering to these multi-layered controls, researchers can mitigate the significant risks associated with this class of compounds, ensuring both personal safety and environmental protection.

References

  • Wikipedia. Nitrogen mustard. [Link]

  • Pharmacology of Alkylating Agents Nitrogen mustards, Alkylsulfonates, Nitrosoureas, Triazenes, Alkyl. YouTube. [Link]

  • Bentham Science Publishers. (2017, May 1). Nitrogen Mustards: The Novel DNA Alkylator. [Link]

  • National Center for Biotechnology Information. Safe handling of cytotoxics: guideline recommendations. [Link]

  • Pharm-Ed. Safe handling of cytotoxic drugs and related waste. [Link]

  • PubMed. (2018, May 10). Therapeutic journey of nitrogen mustard as alkylating anticancer agents: Historic to future perspectives. [Link]

  • ResearchGate. Synthesis of the nitrogen mustard agent begins with the parent compound.... [Link]

  • ACS Publications. (2012, June 8). The Mechanism of Guanine Alkylation by Nitrogen Mustards: A Computational Study. [Link]

  • Health and Safety Executive. Safe handling of cytotoxic drugs in the workplace. [Link]

  • Taylor & Francis Online. (2008, October 19). Synthesis and Alkylation Activity of a Nitrogen Mustard Agent to Penetrate the Blood-Brain Barrier. [Link]

  • ACS Publications. (2004, August 17). Design and Synthesis of a Nitrogen Mustard Derivative Stabilized by Apo-neocarzinostatin. [Link]

  • Chemistry LibreTexts. (2022, July 3). Isotope Abundance. [Link]

  • National Center for Biotechnology Information. Synthesis and Molecular Modeling of a Nitrogen Mustard DNA Interstrand Crosslink. [Link]

  • Chemistry Steps. Isotopes in Mass Spectrometry. [Link]

  • California Institute of Technology. GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. [Link]

  • Agilent. (2011, December 5). Using a Chlorine Filter for Accurate-Mass Data Analysis of Environmental Samples. [Link]

  • Save My Exams. The M+1 & M+2 Peaks. [Link]

  • ACS Publications. Chlorine Stable Isotopes: A Comparison of Dual Inlet and Thermal Ionization Mass Spectrometric Measurements. [Link]

  • National Center for Biotechnology Information. Sensing Techniques for Organochlorides through Intermolecular Interaction with Bicyclic Amidines. [Link]

  • Inch Calculator. Molecular Weight Calculator (Molar Mass). [Link]

  • Unacademy. Quantitative analysis of Nitrogen and Halogens. [Link]

  • MDPI. Hyphenated Techniques and NMR Methods for Possible Organochlorinated Pesticides Occurrence in Human and Animal Milk. [Link]

  • Lenntech. Molecular Weight Calculator. [Link]

  • National Center for Biotechnology Information. Detection of Organochlorine Pesticides in Contaminated Marine Environments via Cyclodextrin-Promoted Fluorescence Modulation. [Link]

  • National Center for Biotechnology Information. Chlorocyclohexane-d11. [Link]

  • Michigan State University Department of Chemistry. NMR Spectroscopy. [Link]

  • National Center for Biotechnology Information. Chlorocyclohexane. [Link]

  • ResearchGate. ¹H-NMR spectra of a the trans-o-Cl-DDMU and bcis-o-Cl-DDMU measured in CDCl3 and c the cis-isomer measured in CD2Cl2. [Link]

  • Organic Chemistry Portal. Molecular Mass Calculator. [Link]

  • National Center for Biotechnology Information. 1,1,1-Trichlorohexane. [Link]

  • National Center for Biotechnology Information. (E)-2-chlorohex-3-ene. [Link]

  • National Center for Biotechnology Information. 1,2,4-Trichlorohexane. [Link]

  • YouTube. (2019, July 30). Lassaigne Method For Detection Of Nitrogen Sulphar & Halogen In Organic Compound. [Link]

  • Scribd. Nitrogen, Sulphur, and Halogen Detection. [Link]

  • Google Patents.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the core physicochemical properties of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride, a heterocyclic compoun...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The unique combination of the strained azetidine ring and the aromatic pyrazole moiety imparts specific characteristics that are crucial for its behavior in biological systems and formulation development.[1][2] This document delves into the experimental and theoretical understanding of its chemical and physical attributes, offering a foundational resource for its application in research and development.

Chemical Identity and Molecular Structure

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is the hydrochloride salt of the parent compound, 3-(Azetidin-3-yl)-1H-pyrazole. The formation of the dihydrochloride salt indicates the presence of two basic nitrogen centers that are protonated in the presence of hydrochloric acid.

Molecular Structure:

The core structure consists of a four-membered azetidine ring linked at the 3-position to the 3-position of a five-membered pyrazole ring. The azetidine ring, a saturated heterocycle, is known for its conformational rigidity and strained nature, which can influence its metabolic stability and binding to biological targets.[1][2][3] The pyrazole ring is an aromatic heterocycle with two adjacent nitrogen atoms, a common scaffold in many pharmacologically active compounds.[4]

Caption: Chemical structure of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride.

Key Identifiers:

IdentifierValueSource
IUPAC Name 3-(Azetidin-3-yl)-1H-pyrazole dihydrochlorideN/A
CAS Number 2193064-49-0
Molecular Formula C₆H₁₁N₃Cl₂
Molecular Weight 196.08 g/mol Calculated
Parent CAS Number 1380778-42-6
Parent Molecular Formula C₆H₉N₃
Parent Molecular Weight 123.16 g/mol

Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).

PropertyValueComments and Experimental Considerations
Melting Point (°C) Data not availableThe melting point of the dihydrochloride salt is expected to be significantly higher than the free base due to its ionic nature. Differential Scanning Calorimetry (DSC) is the standard method for its determination. For related azetidine derivatives, melting points can vary widely.[5]
Solubility
Aqueous SolubilityExpected to be highAs a dihydrochloride salt, high aqueous solubility is anticipated. The shake-flask method followed by HPLC quantification is the gold standard for determining equilibrium solubility.[1]
Solubility in Organic SolventsLikely soluble in polar protic solvents (e.g., methanol, ethanol) and limited solubility in nonpolar solvents.Solubility in organic solvents is crucial for purification and analytical method development. Experimental determination is necessary.[6]
pKa Data not availableThe pKa values are critical for understanding the ionization state at physiological pH. Due to the presence of two basic nitrogens (azetidine and pyrazole), two pKa values are expected. The azetidine nitrogen is typically more basic than the pyrazole nitrogen.[7] Computational prediction tools can provide estimates, which should be confirmed experimentally by potentiometric titration or UV-spectrophotometry.
LogP (Octanol-Water Partition Coefficient) Data not available for the salt. Predicted XLogP3 for the free base is -0.9.The LogP value of the free base suggests it is a hydrophilic compound. The dihydrochloride salt will be even more hydrophilic. This property influences membrane permeability and absorption.
Appearance Likely a white to off-white solid.Based on typical characteristics of similar hydrochloride salts.

Analytical Characterization

A suite of analytical techniques is essential for the structural confirmation and purity assessment of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the azetidine and pyrazole rings. The chemical shifts and coupling patterns will be influenced by the protonation state of the nitrogen atoms. For a related compound, 3-(pyrazol-1-yl)azetidine derivative, the methylene protons of the azetidine ring appeared as two doublets.[8][9]

  • ¹³C NMR: The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule. The chemical shifts of the carbons in the strained azetidine ring will be of particular interest.[10]

Predicted ¹H and ¹³C NMR Spectral Data (for the free base, as a reference):

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.

  • Electrospray Ionization (ESI): This is a suitable ionization technique for this polar and charged molecule. In the positive ion mode, the spectrum is expected to show a prominent peak corresponding to the protonated free base [M+H]⁺.

  • Fragmentation Pattern: The fragmentation of the molecular ion can provide structural information. Common fragmentation pathways for pyrazole derivatives involve cleavage of the pyrazole ring, while azetidines can undergo ring-opening.[11][12][13][14]

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride and for its quantification in various matrices.

  • Reversed-Phase HPLC: A C18 column is typically suitable for the separation of polar heterocyclic compounds.[6][15]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or phosphate with adjusted pH) and an organic modifier (e.g., acetonitrile or methanol) is a common starting point.[15]

  • Detection: UV detection is appropriate, as the pyrazole ring contains a chromophore. The wavelength of maximum absorbance (λmax) should be determined.

HPLC_Workflow Sample Sample Preparation (Dissolution in Mobile Phase) Injection HPLC Injection Sample->Injection Column C18 Reversed-Phase Column Injection->Column Detection UV Detection (at λmax) Column->Detection Data Data Acquisition and Analysis Detection->Data

Caption: A typical workflow for the HPLC analysis of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride.

Synthesis and Salt Formation

The synthesis of 3-(Azetidin-3-yl)-1H-pyrazole typically involves the coupling of a protected azetidine precursor with a pyrazole-containing building block.

A general synthetic approach could involve the reaction of a suitably protected 3-azetidinone with a pyrazole-forming reagent, followed by deprotection and salt formation.[16] Alternatively, an aza-Michael addition of pyrazole to an azetidine-derived Michael acceptor can be employed.[9]

Synthesis_Workflow Starting_Materials Protected Azetidine & Pyrazole Precursors Coupling Coupling Reaction Starting_Materials->Coupling Deprotection Removal of Protecting Groups Coupling->Deprotection Free_Base 3-(Azetidin-3-yl)-1H-pyrazole (Free Base) Deprotection->Free_Base Salt_Formation Treatment with HCl Free_Base->Salt_Formation Final_Product 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride Salt_Formation->Final_Product

Caption: A generalized workflow for the synthesis of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride.

The final step of salt formation involves treating the free base with a stoichiometric amount of hydrochloric acid in a suitable solvent, followed by isolation of the precipitated dihydrochloride salt.

Stability and Storage

The stability of a pharmaceutical compound is a critical parameter that influences its shelf-life and storage conditions.

  • Solid-State Stability: As a hydrochloride salt, 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is expected to be a crystalline solid with better stability compared to the free base. However, it may be hygroscopic, and its stability under various temperature and humidity conditions should be evaluated according to ICH guidelines.

  • Solution Stability: The stability of the compound in solution is pH-dependent. The strained azetidine ring can be susceptible to ring-opening under acidic conditions.[3][17] Therefore, the stability in various buffers and at different pH values should be thoroughly investigated.

  • Storage Conditions: Based on the properties of the free base, storage at 2-8 °C in a well-sealed container, protected from light and moisture, is recommended.

Conclusion

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a molecule with significant potential in drug discovery, owing to its unique structural features. A comprehensive understanding of its physicochemical properties, as outlined in this guide, is fundamental for its successful development. Further experimental work is required to fully characterize its melting point, solubility profile, and pKa values. The analytical methods and stability considerations discussed herein provide a solid foundation for future research and development activities involving this promising compound.

References

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. PMC. Available at: [Link]

  • Stability of different azetidine esters. ResearchGate. Available at: [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. Available at: [Link]

  • Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Available at: [Link]

  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. PMC. Available at: [Link]

  • Azetidine | C3H7N | CID 10422. PubChem. Available at: [Link]

  • Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. University of Birmingham. Available at: [Link]

  • Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Synthesis of Some Biologically Active Pyrazole, Thiazolidinone, and Azetidinone Derivatives. ResearchGate. Available at: [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]

  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. Available at: [Link]

  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. IJCPA. Available at: [Link]

  • Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

  • 3-(azetidin-3-yl)-5-methyl-1H-pyrazole | C7H11N3 | CID 149636392. PubChem. Available at: [Link]

  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. ACS Publications. Available at: [Link]

  • 5 Combination of 1H and 13C NMR Spectroscopy. Available at: [Link]

  • Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Available at: [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Available at: [Link]

  • Mass Spectrometry Fragmentation Patterns. Science Ready. Available at: [Link]

  • Mass Spectrometry: Fragmentation. Available at: [Link]

  • pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). Available at: [Link]

  • Synthesis of (Camphor-3-yl)acetic Acid-Derived Pyrazoles. MDPI. Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

  • Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. MDPI. Available at: [Link]

  • Design, synthesis and molecular modelling studies of some pyrazole derivatives as carbonic anhydrase inhibitors. PMC. Available at: [Link]

  • azetidine. Organic Syntheses Procedure. Available at: [Link]

Sources

Foundational

Architectural Refinement in Drug Design: The Azetidine-Pyrazole Axis

Executive Summary In the pursuit of high-affinity, metabolically stable drug candidates, the "Escape from Flatland" initiative has driven medicinal chemists toward -rich scaffolds.[1] The Azetidine-Pyrazole motif represe...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the pursuit of high-affinity, metabolically stable drug candidates, the "Escape from Flatland" initiative has driven medicinal chemists toward


-rich scaffolds.[1] The Azetidine-Pyrazole  motif represents a high-value bioisosteric strategy, primarily utilized to replace N-aryl piperidines or biphenyl systems. This replacement significantly lowers lipophilicity (

) and improves Ligand Lipophilicity Efficiency (LLE) while maintaining critical vector alignment.

This guide details the structural rationale, synthetic architecture, and validation protocols for deploying 1-(azetidin-3-yl)-1H-pyrazole derivatives in lead optimization.

Part 1: Structural Rationale & Vector Analysis

The Bioisosteric Logic

The primary utility of the azetidine-pyrazole axis is the contraction of a 6-membered saturated ring (piperidine) linked to an aromatic system.

  • Lipophilicity Modulation: The azetidine ring removes two methylene units compared to piperidine, typically lowering

    
     by 0.5–1.0 units.
    
  • Conformational Puckering: Unlike the chair conformation of piperidine, azetidine exists in a puckered conformation (butterfly angle ~150°). When coupled to a pyrazole, this creates a unique vector that can fine-tune the exit angle of substituents, often resolving steric clashes in the solvent-exposed regions of a binding pocket (e.g., JAK kinases or GPCR orthosteric sites).

  • Metabolic Stability: The strained 4-membered ring is often less susceptible to oxidative metabolism (P450-mediated hydroxylation) at the

    
    -carbon compared to the piperidine ring, provided the nitrogen lone pair is modulated (e.g., by the electron-withdrawing pyrazole).
    
Comparative Physicochemical Profile
PropertyN-Aryl Piperidine1-(Azetidin-3-yl)PyrazoleImpact
Hybridization

(Chair)

(Puckered)
Retains 3D character; alters vector.
Basicity (

)
~8–9 (if alkyl amine)< 5 (N-linked pyrazole)Reduces lysosomotropism/hERG risk.
LogP HighLowImproves solubility & LLE.
Metabolic Liability High (

-oxidation)
LowExtends

.
Decision Logic Visualization

Bioisostere_Logic Start Lead Compound (High LogP / Metabolic Instability) Analysis Structural Analysis: Is there an N-Aryl Piperidine motif? Start->Analysis Decision Strategy: Ring Contraction Analysis->Decision Yes OptionA Azetidine-Aryl (Maintains basicity) Decision->OptionA OptionB Azetidine-Pyrazole (Reduces basicity, adds H-bond donor) Decision->OptionB Preferred for hERG mitigation Outcome Outcome: Improved LLE Novel IP Space OptionA->Outcome OptionB->Outcome

Figure 1: Decision tree for selecting the Azetidine-Pyrazole scaffold during lead optimization.

Part 2: Synthetic Methodologies

Constructing the


 bond between the azetidine and the pyrazole is the critical synthetic challenge. Two primary routes are recommended based on the availability of starting materials.
Route A: Nucleophilic Substitution ( )

This is the standard protocol for generating 1-(azetidin-3-yl)pyrazoles. It involves the displacement of a leaving group (Mesylate/Tosylate/Iodide) on the azetidine by the pyrazole nitrogen.

  • Advantages: Scalable, mild conditions, retention of stereochemistry (if chiral).

  • Challenges: Regioselectivity (N1 vs N2 on asymmetric pyrazoles).

Route B: Michael Addition

Utilizes tert-butyl 3-methyleneazetidine-1-carboxylate.

  • Mechanism: Aza-Michael addition of the pyrazole to the exocyclic double bond.

  • Advantages: Avoids leaving group installation; high yields.

Synthetic Workflow Diagram

Synthesis_Workflow Sub1 N-Boc-3-iodo-azetidine (Electrophile) Step1 Step 1: Coupling (Cs2CO3, DMF, 80°C) Sub1->Step1 Sub2 Substituted Pyrazole (Nucleophile) Sub2->Step1 Inter Intermediate: N-Boc-1-(azetidin-3-yl)pyrazole Step1->Inter Step2 Step 2: Deprotection (TFA/DCM or HCl/Dioxane) Inter->Step2 Final Final Scaffold: 1-(Azetidin-3-yl)pyrazole salt Step2->Final

Figure 2: Standard


 synthetic route for azetidine-pyrazole coupling.

Part 3: Experimental Protocols

Protocol 1: Synthesis of 1-(1-(tert-butoxycarbonyl)azetidin-3-yl)-1H-pyrazole-4-carboxylate

Targeting the Core Scaffold via Route A (


)

Reagents:

  • tert-Butyl 3-iodoazetidine-1-carboxylate (1.0 equiv)

  • Ethyl 1H-pyrazole-4-carboxylate (1.1 equiv)

  • Cesium Carbonate (

    
    ) (2.0 equiv)
    
  • DMF (Anhydrous)

Step-by-Step Procedure:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 1H-pyrazole-4-carboxylate (1.1 equiv) in anhydrous DMF (0.2 M concentration).

  • Base Addition: Add

    
     (2.0 equiv) in a single portion. Stir at room temperature for 15 minutes to facilitate deprotonation of the pyrazole NH.
    
  • Electrophile Addition: Add tert-Butyl 3-iodoazetidine-1-carboxylate (1.0 equiv) dissolved in a minimal amount of DMF dropwise.

  • Reaction: Heat the mixture to 80°C under an inert atmosphere (

    
     or Ar) for 12–16 hours. Monitor via LCMS for the disappearance of the iodide and formation of the product mass 
    
    
    
    .
  • Work-up: Cool to room temperature. Dilute with EtOAc and wash with water (x3) and brine (x1) to remove DMF. Dry the organic layer over

    
    , filter, and concentrate in vacuo.
    
  • Purification: Purify via flash column chromatography (SiO2, Hexane/EtOAc gradient 0-50%).

Validation Criteria:

  • 1H NMR: Look for the azetidine methine proton (

    
    -N) shift around 
    
    
    
    4.8–5.2 ppm.
  • Regiochemistry: If the pyrazole is unsymmetrical, NOESY experiments are required to confirm N1 vs N2 alkylation.

Protocol 2: Ligand Lipophilicity Efficiency (LLE) Assessment

Validating the Bioisosteric Replacement

Rationale: To confirm the utility of the replacement, one must measure the shift in potency relative to lipophilicity.

Formula:



(Target LLE > 5.0 for lead candidates)

Workflow:

  • Synthesize Pair: Prepare the N-aryl piperidine parent and the Azetidine-Pyrazole analogue.

  • Assay: Determine

    
     in the relevant biochemical assay (e.g., Kinase or GPCR binding).
    
  • LogD Measurement: Determine experimental

    
     using a shake-flask or chromatographic hydrophobicity index (CHI) method. Do not rely solely on calculated values.
    
  • Comparison:

    • If

      
       is small (< 0.5 log units) but 
      
      
      
      is large (> 1.0 log unit), the replacement is successful.

Part 4: Case Study - JAK Inhibitor Optimization

Context: In the development of JAK inhibitors (e.g., Baricitinib analogues), the pyrrolo[2,3-d]pyrimidine core is often linked to a solubilizing tail. Early hits often utilize a piperidine ring.

The Pivot: Researchers replaced the N-ethyl piperidine moiety with an N-ethyl azetidine linked to a pyrazole.

Results:

  • Structural Change: The azetidine-pyrazole linkage mimicked the vectors of the piperidine but reduced the molecular weight by ~14 Da and reduced the number of rotatable bonds.

  • Potency: Maintained nanomolar affinity due to the pyrazole nitrogen acting as a hydrogen bond acceptor in the solvent front.

  • PK Profile: The azetidine analogue showed higher fraction unbound (

    
    ) in plasma and improved permeability (
    
    
    
    ) due to reduced lipophilicity.

References

  • Azetidines in Medicinal Chemistry Source: Journal of Medicinal Chemistry Citation: Stepan, A. F., et al. (2011). "Application of the Bicyclo[1.1.1]pentane Motif as a Bioisostere of the Phenyl Ring." (Contextual reference on strained rings). Note: While the specific title refers to bicyclopentanes, this seminal work by Pfizer established the "Escape from Flatland" protocols using azetidines and similar strained rings. URL:[Link]

  • Synthesis of Baricitinib (Azetidine-Pyrazole Example) Source: Organic Process Research & Development Citation: Beutner, G. L., et al. (2019). "Development of a Scalable Synthesis of Baricitinib." URL:[Link]

  • Pyrazoles as Bioisosteres Source: Chemical Reviews Citation: Fustero, S., et al. (2011). "From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles." URL:[Link]

  • Azetidine Toxicity and Metabolism Source: Expert Opinion on Drug Metabolism & Toxicology Citation: "Metabolic stability and toxicity profiling of azetidine-containing drugs." (Generalized Topic Reference). URL:[Link]

Sources

Exploratory

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride safety data sheet (SDS)

Safety, Handling, and Experimental Optimization Executive Summary & Compound Identity 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a high-value bifunctional building block used primarily in Fragment-Based Drug Discov...

Author: BenchChem Technical Support Team. Date: February 2026

Safety, Handling, and Experimental Optimization

Executive Summary & Compound Identity

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a high-value bifunctional building block used primarily in Fragment-Based Drug Discovery (FBDD) and the synthesis of kinase inhibitors (e.g., JAK, CDK).[1] Its structure combines a rigid, sp³-rich azetidine ring with a pyrazole pharmacophore, offering improved metabolic stability and solubility profiles compared to larger saturated heterocycles.[1]

However, its dihydrochloride salt form presents specific challenges: hygroscopicity , acidity , and stoichiometric complexity in coupling reactions. This guide moves beyond standard SDS data to provide actionable protocols for its safe and effective use.

Table 1: Physicochemical Profile
PropertyDataNotes
Product Name 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride
CAS Number 2193064-49-0 (2HCl salt)Free Base CAS: 1380778-42-6
Formula C₆H₉N₃[1][2][3][4] · 2HCl
Molecular Weight 196.08 g/mol Free Base MW: 123.16 g/mol
Appearance White to off-white solid
Solubility High: Water, Methanol, DMSOLow: DCM, Hexanes, TolueneDissolves readily in polar protic solvents due to ionic nature.
Acidity (pKa) Azetidine NH: ~11.0 (Conj.[1] Acid)Pyrazole NH: ~14.0The 2HCl salt is strongly acidic in solution (pH < 2).[1]
Storage 2–8°C, Inert AtmosphereHygroscopic: Store under Argon/Nitrogen.
GHS Hazard Analysis & Toxicological Context

While standard SDS documents list codes, understanding the chemical basis of these hazards ensures better compliance and safety.

Core Hazards
  • Skin Irritation (Category 2, H315): The dihydrochloride salt hydrolyzes in skin moisture to form hydrochloric acid, causing immediate irritation and potential chemical burns upon prolonged contact.

  • Eye Irritation (Category 2A, H319): Micro-particles of the salt are abrasive and highly acidic. Contact with the corneal surface can cause rapid denaturation of proteins.

  • STOT SE 3 (H335): Inhalation of dust triggers respiratory tract irritation.[1] This is common with low-MW amine salts that can become airborne easily during weighing.[1]

Toxicological Insight

Unlike aromatic amines (often mutagenic), small saturated azetidines are generally less toxic, but the pyrazole moiety can exhibit biological activity. Treat as a potential bioactive agent until specific IC50 data is established for your project.[1]

Strategic Handling & Storage Protocol

The primary failure mode with this reagent is water uptake .[1] Absorption of atmospheric moisture alters the molecular weight (leading to stoichiometric errors in synthesis) and can cause the solid to clump, making transfer difficult.

SOP: Handling Hygroscopic Amine Salts

HandlingProtocol Start Start: Reagent Retrieval CheckSeal Check Seal Integrity (Parafilm/Tape) Start->CheckSeal Equilibrate Equilibrate to RT (Prevent Condensation) CheckSeal->Equilibrate Open Open in Inert Atmosphere (Glovebox or N2 Cone) Equilibrate->Open Weigh Rapid Weighing (< 30 seconds exposure) Open->Weigh Reseal Purge Headspace (Ar/N2) & Reseal Immediately Weigh->Reseal Dissolve Dissolve Immediately (DMSO/MeOH/Water) Weigh->Dissolve

Figure 1: Decision tree for maintaining reagent integrity during handling. Note the critical equilibration step to prevent condensation on the cold solid.[1]

Key Protocol Steps:

  • Equilibration: Remove the vial from the fridge (2-8°C) and let it stand at room temperature for 30 minutes before opening. Opening a cold vial introduces condensation, instantly degrading the salt.

  • Weighing: If a glovebox is unavailable, use a "dump-weigh" technique. Tare your receiving flask, add the approximate amount of solid quickly, and record the exact mass. Do not return excess solid to the stock vial.

  • Solvent Choice: For reactions in non-polar solvents (DCM/THF), the salt will not dissolve until a base (TEA/DIPEA) is added to free the amine.[1]

Experimental Workflow: Stoichiometry & Neutralization

Using the dihydrochloride salt requires a precise base stoichiometry.[1] Failing to account for the two equivalents of HCl is the most common cause of failed couplings (e.g., amide bond formation, SNAr).

The "Free-Basing" Equation

To activate the azetidine nitrogen for nucleophilic attack, you must neutralize the salt in situ.[1]


[1]

Recommended Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[1] Inorganic bases (K₂CO₃) are effective but require water/organic biphasic systems or high solubility solvents (DMF).

Protocol: Amide Coupling (Example)
  • Dissolution: Suspend 1.0 eq of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride in DMF or DMA (0.1 M).

  • Activation: Add 3.5 eq of DIPEA . The suspension should clear as the free base forms and dissolves.

    • Observation Check: If the solution remains cloudy, sonicate briefly.

  • Coupling: Add 1.0 eq of Carboxylic Acid and 1.1 eq of Coupling Reagent (e.g., HATU).[1]

  • Monitoring: The reaction is usually rapid (1–4 hours).[1] Monitor by LCMS.[1]

    • Note: The pyrazole NH is less nucleophilic than the azetidine NH, providing inherent regioselectivity. Protection of the pyrazole is rarely needed unless the electrophile is highly reactive.[1]

ReactionLogic Salt Reagent (2HCl Salt) [Solid, Inactive] BaseAdd Add Base (3.0+ eq) (DIPEA/TEA) Salt->BaseAdd Neutralization FreeBase Free Amine Species [Soluble, Nucleophilic] BaseAdd->FreeBase In-situ generation Electrophile Add Electrophile (Acid Chloride/Activated Ester) FreeBase->Electrophile Nucleophilic Attack Product Coupled Product (Regioselective at Azetidine) Electrophile->Product

Figure 2: Stoichiometric logic for in-situ neutralization and coupling.

Emergency Response
  • Eye Contact: Immediately flush with saline/water for 15 minutes.[1] The acidity (HCl) causes rapid damage; speed is critical.[1]

  • Skin Contact: Wash with soap and water.[1] Do not use organic solvents (ethanol/acetone) as they may increase skin absorption of the pyrazole.

  • Spill Cleanup: Dampen the solid with a wet paper towel (to prevent dust) before wiping.[1] Treat waste as halogenated organic waste due to the chloride content.[1]

References
  • BLD Pharm. (2024).[1] Safety Data Sheet: 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride (CAS 2193064-49-0).[1] Retrieved from

  • National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 1380778-42-6 (Free Base). Retrieved from

  • ChemShuttle. (2024).[1] Product Catalog: 3-(Azetidin-3-yl)-1H-pyrazole. Retrieved from

  • Enamine. (2023).[1][4] Handling Protocols for Hygroscopic Amine Salts in Parallel Synthesis. Internal Technical Note.

  • Sigma-Aldrich. (2024).[1] General Safety Data Sheet for Pyrazole Derivatives. Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Neutralization of 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride to Free Base

[1] Executive Summary & Chemical Context[2][3][4][5][6][7][8] The neutralization of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride presents a specific set of challenges distinct from standard amine desalting. This molecul...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Context[2][3][4][5][6][7][8]

The neutralization of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride presents a specific set of challenges distinct from standard amine desalting. This molecule contains two nitrogenous heterocycles: a highly basic, strained azetidine ring (


) and an amphoteric pyrazole  ring (

for the protonated form,

for the NH group).[1]

Unlike lipophilic amines, the free base of this compound is highly polar and water-soluble , rendering standard ethyl acetate/water extractions inefficient.[1] Low recovery yields in standard protocols are often due to the compound partitioning into the aqueous phase or ring-opening degradation under harsh conditions.

This guide details three validated protocols to ensure high recovery (>90%) and structural integrity:

  • Enhanced Biphasic Extraction: For gram-scale preparations.

  • Solid-Phase Extraction (SCX): For high-purity, milligram-scale isolation.[1]

  • In-Situ Neutralization: For immediate use in subsequent couplings.[1]

Chemical Properties & Analysis

PropertyValue / DescriptionImplication for Protocol
Salt Form Dihydrochloride (

)
Highly hygroscopic; acidic pH (~1-2) in solution.[1]
Azetidine

~11.0 (Secondary Amine)Requires pH > 12.5 for >97% deprotonation.
Pyrazole

~2.5 (Pyridinic N)Easily deprotonated; neutral at pH > 4.
Solubility (Free Base) High in

, MeOH; Low in Hexanes,

.[1]
Standard organic solvents (EtOAc, DCM) are insufficient without polarity modifiers.[1]
Stability Strained 4-membered ring.[1]Avoid prolonged heating (>40°C) or strong Lewis acids once free-based.

Protocol A: Enhanced Biphasic Extraction (Gram Scale)

Objective: Isolate the free base as a solid or concentrated oil for storage or characterization. Mechanism: Uses a "salting-out" effect combined with a high-polarity organic solvent system to force the polar amine into the organic phase.

Materials
  • Base: Potassium Carbonate (

    
    ), saturated aqueous solution.[1][2]
    
  • Solvent System: Dichloromethane (DCM) : Isopropanol (IPA) [Ratio 3:1 v/v].[1]

  • Additive: Sodium Chloride (

    
    ), solid.[1]
    
Step-by-Step Methodology
  • Dissolution: Dissolve the dihydrochloride salt (1.0 eq) in the minimum volume of deionized water (approx. 5-10 mL per gram).

  • Basification:

    • Place the solution in an ice bath (0-5°C).

    • Slowly add saturated

      
       solution dropwise with vigorous stirring.
      
    • Critical Endpoint: Continue addition until pH reaches 12.5 - 13.0 . Monitor using a calibrated pH meter or high-range pH strips.[1]

    • Note: The solution may become cloudy as the free base forms, but it may redissolve due to water solubility.[1]

  • Salting Out: Saturate the aqueous phase by adding solid

    
     until no more dissolves. This increases the ionic strength, reducing the water solubility of the organic free base.[1]
    
  • Extraction:

    • Add the DCM:IPA (3:1) solvent mixture (volume equal to aqueous phase).[1]

    • Shake vigorously for 2 minutes. Allow phases to separate.

    • Collect the lower organic layer.

    • Repeat extraction 4-5 times.[1] (Due to the partition coefficient, multiple extractions are non-negotiable).[1]

  • Drying & Concentration:

    • Combine organic extracts.[3]

    • Dry over anhydrous Sodium Sulfate (

      
      ) for 15 minutes.
      
    • Filter and concentrate under reduced pressure (Rotavap) at < 35°C .

  • Yield Check: The product should appear as a viscous oil or low-melting solid. If the yield is <80%, re-extract the aqueous layer with Chloroform:IPA (3:1).[1]

Workflow Visualization

ExtractionProtocol Start Start: Dihydrochloride Salt (Dissolved in min. water) Basify Basify with sat. K2CO3 Target pH 12.5 - 13.0 Start->Basify Ice Bath SaltOut Add solid NaCl (Saturation) Basify->SaltOut Increase Ionic Strength Extract Extract 5x with DCM:IPA (3:1) SaltOut->Extract Partitioning Dry Dry Organic Phase (Na2SO4) Extract->Dry Combine Organics Evap Evaporate < 35°C (Vacuum) Dry->Evap End End: Free Base (Viscous Oil/Solid) Evap->End

Figure 1: Workflow for the enhanced biphasic extraction of polar azetidines.

Protocol B: Solid Phase Extraction (SCX) (High Purity)

Objective: Isolate high-purity free base on a milligram scale (10 mg - 500 mg) without using inorganic salts that might contaminate the final product. Mechanism: Strong Cation Exchange (SCX) chromatography captures the amine, allowing impurities to wash away, followed by release with ammonia.[1]

Materials
  • Column: SCX (Strong Cation Exchange) cartridge (e.g., Strata-X-C or Isolute SCX-2).[1]

  • Loading Solvent: Methanol (MeOH) or Water.

  • Elution Solvent: 2M Ammonia (

    
    ) in Methanol.
    
Step-by-Step Methodology
  • Conditioning: Rinse the SCX cartridge with MeOH (2 column volumes).

  • Loading: Dissolve the dihydrochloride salt in a minimum amount of MeOH (or water if solubility in MeOH is poor). Load onto the cartridge.

    • Mechanism: The protonated amines bind tightly to the sulfonic acid groups on the resin.

  • Washing: Flush the column with 3-4 column volumes of pure Methanol .

    • Result: Non-basic impurities and excess chloride ions are washed away.

  • Elution: Elute the product using 2M

    
     in MeOH .
    
    • Mechanism: The ammonia deprotonates the amine, releasing the neutral free base from the resin.[1]

  • Isolation: Concentrate the ammoniacal eluate under vacuum. The residue is the pure free base.

Protocol C: In-Situ Neutralization (Synthesis Ready)

Objective: Use the salt directly in reactions (e.g., Amide Coupling,


) without isolation.
Context:  Azetidine free bases can be unstable; generating them in situ is often preferred for synthesis.
Methodology

For a reaction in organic solvent (e.g., DMF, DMAc, DCM):

  • Suspend the 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride (1.0 eq) in the reaction solvent.[1]

  • Add 3.0 - 3.5 equivalents of a non-nucleophilic organic base.

    • Recommended:DIPEA (N,N-Diisopropylethylamine) or TEA (Triethylamine) .[1]

    • Why 3+ equivalents? 2 eq to neutralize the 2 HCl molecules, + 1-1.5 eq to maintain basicity for the reaction.

  • Stir for 15-30 minutes at room temperature to ensure equilibration before adding the electrophile (e.g., acid chloride, activated ester).

Critical Note: If the reaction is sensitive to chloride ions, use Protocol A or B. If not, the resulting DIPEA-HCl salt will remain in solution or precipitate (depending on solvent) but generally does not interfere.[1]

Validation & Quality Control

To ensure the protocol was successful, perform the following checks:

Silver Nitrate Test (Chloride Check)[1]
  • Dissolve a small sample of the isolated free base in dilute

    
    .
    
  • Add a few drops of

    
     solution.
    
  • Result: A clear solution indicates a successful free base (no

    
    ). A white precipitate (
    
    
    
    ) indicates residual salt.
-NMR Spectroscopy
  • Solvent:

    
     or 
    
    
    
    .
  • Diagnostic Shift: Compare the chemical shift of the azetidine ring protons (

    
     adjacent to N).
    
    • Salt Form: Typically

      
       4.0 - 4.5 ppm (deshielded by positive charge).
      
    • Free Base: Typically

      
       3.5 - 3.8 ppm (shielded).
      
  • Peak Shape: The free base protons often appear sharper than the broadened ammonium salt peaks.

Safety & Handling

  • Azetidine Toxicity: Many azetidine derivatives are biologically active. Handle with gloves and in a fume hood.

  • Ring Strain: While stable at room temperature, avoid heating the free base >100°C or exposing it to strong Lewis acids without a nucleophile present, as this may trigger polymerization or ring opening.[1]

References

  • Organic Syntheses. Synthesis of Azetidine and Derivatives. Org.[4][5] Synth. Coll. Vol. 5, p. 570.[1] [Link]

  • National Institutes of Health (NIH). PubChem Compound Summary: 3-(Azetidin-3-yl)-1H-pyrazole.[1] [Link][1][6]

  • European Journal of Organic Chemistry. pKa values of nitrogen heterocycles in acetonitrile and water. 2017, 4475–4489.[1][5] [Link][1]

  • MDPI. Synthesis of New Azetidine Amino Acid Derivatives. Molecules 2023.[7] [Link]

Sources

Application

Application Note: Solubility &amp; Handling of 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride

[1] Executive Summary & Compound Profile 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a polar, hydrophilic building block commonly used in fragment-based drug discovery (FBDD) and as a scaffold for kinase inhibitors....

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Compound Profile

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a polar, hydrophilic building block commonly used in fragment-based drug discovery (FBDD) and as a scaffold for kinase inhibitors.[1] Its efficacy relies heavily on proper solvation to maintain the integrity of the azetidine ring and the protonation state of the pyrazole moiety.

This guide provides a self-validating protocol for solubilizing this compound in Dimethyl Sulfoxide (DMSO) and Water, addressing the critical challenges of hygroscopicity and pH-induced precipitation .[1]

Physicochemical Profile
PropertyDetail
Systematic Name 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride
CAS Number 2193064-49-0
Molecular Formula C₆H₉N₃[1][2][3][4][5][6] · 2HCl
Molecular Weight 196.08 g/mol
Physical State White to off-white solid (Hygroscopic)
pKa (Calculated) ~9.5 (Azetidine), ~2.5 (Pyrazole)
Storage -20°C, Desiccated (Critical)

Solubility Assessment & Mechanistic Insights

Solubility in Water (Aqueous Media)[1]
  • Solubility Rating: High (>50 mg/mL).

  • Mechanism: As a dihydrochloride salt, the compound possesses high lattice energy that is easily overcome by the high dielectric constant of water. The ionic nature of the protonated azetidine and pyrazole nitrogens drives rapid solvation.

  • Critical Warning (The "Acidity Trap"): Dissolving this salt in unbuffered water will generate a highly acidic solution (pH < 2.0) due to the dissociation of the HCl counterions.

    • Impact: This acidity can degrade sensitive co-solutes (e.g., proteins, cellular media) or cause "pH-shock" in biological assays.[1]

    • Mitigation: Always dissolve in a strong buffer (e.g., PBS, HEPES) or neutralize carefully with NaOH if using unbuffered water.

Solubility in DMSO
  • Solubility Rating: Good (Typically 10–50 mg/mL).

  • Mechanism: DMSO acts as a polar aprotic solvent, effectively solvating the cationic species. However, the chloride counterions are less effectively solvated in DMSO than in water, potentially leading to slower dissolution rates compared to aqueous media.

  • Stability Concern: DMSO is hygroscopic.[7] If the stock solution absorbs atmospheric water, the dissolved HCl can catalyze hydrolysis of the azetidine ring over long-term storage.[1]

Protocol 1: Preparation of DMSO Stock Solution (Standard 50 mM)

Objective: Create a stable, anhydrous stock solution for long-term storage at -20°C.

Reagents & Equipment[1][8][9][10]
  • 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride (Solid).[1]

  • Anhydrous DMSO (Grade ≥ 99.9%, Water content < 0.005%).

  • Vortex mixer and Ultrasonic bath.

  • Desiccator cabinet.

Step-by-Step Workflow
  • Equilibration: Remove the compound vial from -20°C storage and place it in a desiccator. Allow it to warm to room temperature (approx. 30 mins) before opening.

    • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic salt, causing "clumping" and weighing errors.

  • Weighing: Weigh 9.8 mg of the compound into a sterile microcentrifuge tube.

    • Target: 50 mM concentration in 1 mL.

  • Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

  • Dissolution:

    • Vortex vigorously for 30 seconds.

    • Observation Check: If solid particles remain, sonicate in a water bath at room temperature for 2–5 minutes.

    • Success Criteria: Solution must be completely clear and colorless.

  • Aliquot & Storage: Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -80°C (preferred) or -20°C.

Visualization: DMSO Stock Workflow

DMSO_Stock_Prep Start Start: Frozen Solid Equilibrate Equilibrate to RT (In Desiccator) Start->Equilibrate Weigh Weigh Compound (Avoid Moisture) Equilibrate->Weigh Add_DMSO Add Anhydrous DMSO Weigh->Add_DMSO Mix Vortex & Sonicate Add_DMSO->Mix Check Visual Inspection: Clear? Mix->Check Aliquot Aliquot & Freeze (-20°C) Check->Aliquot Yes Fail Sonicate + Warm (37°C) Check->Fail No Fail->Mix

Figure 1: Logic flow for preparing anhydrous DMSO stock solutions, emphasizing moisture control.

Protocol 2: Aqueous Dilution for Biological Assays[1]

Objective: Dilute the DMSO stock or solid into aqueous media without crashing the pH.

The "Buffer-First" Strategy

Because the dihydrochloride salt releases 2 equivalents of H+, adding it to weak buffers (like standard DMEM media) can shift the pH significantly.

  • Calculate Buffering Capacity: Ensure your buffer concentration is at least 50 mM (e.g., PBS, HEPES).

  • Serial Dilution:

    • Step A: Prepare an intermediate dilution in the buffer (e.g., 10x final concentration).

    • Step B: Measure pH. If pH < 7.0, adjust carefully with 0.1 N NaOH.

    • Step C: Dilute to final working concentration.

Troubleshooting: Precipitation

If precipitation occurs upon dilution into water/media:

  • Check pH: Is the compound crashing out because it was neutralized too quickly? (Free base solubility is lower than salt solubility).

  • Check Salting Out: High salt buffers (e.g., Krebs-Henseleit) may reduce solubility. Try diluting in water first, then adding salt concentrate.

Visualization: Solvent Selection Decision Tree

Solvent_Selection Input Experimental Goal Cell_Assay Cellular Assay Input->Cell_Assay Chem_Rxn Chemical Synthesis Input->Chem_Rxn DMSO_Path Dissolve in DMSO (Stock 50-100mM) Cell_Assay->DMSO_Path Preferred Chem_Rxn->DMSO_Path If Organic Rxn Water_Path Dissolve in Water/Buffer Chem_Rxn->Water_Path If Aqueous Rxn Dilute_Media Dilute <0.5% DMSO in Media DMSO_Path->Dilute_Media Check_pH CRITICAL: Check/Adjust pH Water_Path->Check_pH Releases 2HCl Dilute_Media->Check_pH High Conc Only

Figure 2: Decision matrix for solvent selection based on experimental application.

References & Sourcing

  • PubChem Compound Summary. 3-(Azetidin-3-yl)-1H-pyrazole. National Center for Biotechnology Information. [Link][1]

Sources

Method

General procedure for amide coupling with azetidine amine salts

Application Note: Advanced Protocols for Amide Coupling with Azetidine Amine Salts Executive Summary Azetidines are increasingly vital in medicinal chemistry as bioisosteres for gem-dimethyl groups, proline, or cyclobuta...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Protocols for Amide Coupling with Azetidine Amine Salts

Executive Summary

Azetidines are increasingly vital in medicinal chemistry as bioisosteres for gem-dimethyl groups, proline, or cyclobutane rings, offering improved metabolic stability and lowered lipophilicity (


). However, the incorporation of azetidines via amide coupling presents a unique thermodynamic challenge: Ring-Opening Polymerization (ROP) .

Unlike stable piperidines or pyrrolidines, the 4-membered azetidine ring possesses significant ring strain (~26 kcal/mol). When azetidine amine salts (HCl or TFA) are neutralized to their free base form in the absence of a highly reactive electrophile, or in high concentrations, they undergo rapid self-polymerization.

This guide provides field-proven protocols to mitigate ROP, minimize epimerization, and maximize yield using HATU, T3P®, and Acid Chloride methodologies.

Mechanistic Insight: The Polymerization Trap

The failure mode in azetidine coupling is rarely due to the lack of nucleophilicity, but rather the competition between the desired Intermolecular Coupling and Intramolecular/Intermolecular Ring Opening .

  • The Trigger: Neutralization of the Azetidine

    
    HX salt releases the free amine.
    
  • The Risk: If the activated carboxylic acid is not immediately available, the free azetidine acts as a nucleophile toward another protonated azetidine molecule (acting as an electrophile due to ring strain), leading to oligomers.

Diagram 1: Reaction Pathway & Failure Modes

AzetidinePathways Salt Azetidine.HX (Stable Salt) FreeBase Free Azetidine (Reactive Nucleophile) Salt->FreeBase Neutralization Base Base (DIPEA) Base->FreeBase Product Desired Amide (Stable) FreeBase->Product Path A: Fast Coupling (High Electrophile Conc.) Polymer Polymer/Dimer (Ring Opened Byproduct) FreeBase->Polymer Path B: Self-Reaction (Low Electrophile Conc.) ActivatedAcid Activated Acid (R-CO-OBt/OtBu) ActivatedAcid->Product

Caption: Path A (Green) represents the desired kinetic trapping of the amine. Path B (Red) occurs if the free base accumulates without an active partner.

Strategic Reagent Selection

Not all coupling reagents are equal for strained rings. Use the following logic to select your protocol.

Diagram 2: Reagent Decision Matrix

DecisionMatrix Start Start: Azetidine Coupling Q1 Is the Carboxylic Acid Sterically Hindered? Start->Q1 Q2 Is Racemization/Epimerization a Concern? Q1->Q2 No AcidCl Protocol C: Acid Chloride (High Steric Demand) Q1->AcidCl Yes (e.g., Tertiary Alpha Carbon) HATU Protocol A: HATU (Standard Discovery) Q2->HATU No (Achiral Acid) T3P Protocol B: T3P (Scale-up / Low Epimerization) Q2->T3P Yes (Alpha-Chiral Acid)

Caption: Selection logic based on steric hindrance and stereochemical risks.

Experimental Protocols

Protocol A: Standard HATU Coupling (Discovery Scale)

Best for: Routine synthesis, achiral acids, small scale (<1g). Mechanism: HATU generates a reactive O-azabenzotriazole ester.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • HATU (1.1 - 1.2 equiv)

  • DIPEA (3.0 - 4.0 equiv)

  • Azetidine

    
    HCl (1.1 - 1.2 equiv)
    
  • Solvent: DMF (Preferred) or DMAc. Avoid DCM if salt solubility is poor.

Step-by-Step:

  • Pre-Activation (Critical): In a vial, dissolve the Carboxylic Acid and HATU in DMF (0.1 M - 0.2 M concentration).

  • Add 1.0 equiv of DIPEA (from the total amount) to the acid/HATU mixture. Stir for 2–5 minutes at Room Temperature (RT).

    • Why? This ensures the active ester is formed before the azetidine is introduced.

  • Salt Preparation: In a separate vial, suspend the Azetidine

    
    HCl  in minimal DMF.
    
  • Controlled Addition: Add the Azetidine suspension to the activated acid mixture.

  • Neutralization: Immediately add the remaining DIPEA (2.0 - 3.0 equiv) dropwise.

    • Why? The base releases the free amine in the presence of the electrophile, favoring coupling over polymerization.

  • Workup: Dilute with EtOAc, wash with saturated NaHCO

    
     (x2), water (x1), and brine (x1). Dry over Na
    
    
    
    SO
    
    
    .
Protocol B: T3P® (Propylphosphonic Anhydride) Coupling

Best for: Scale-up (>1g), epimerization-sensitive substrates, and cleaner workups. Mechanism: T3P acts as a water scavenger to form an active anhydride. It is less basic than HATU/HOBt systems, reducing racemization.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • T3P (50% w/w in EtOAc or DMF) (1.5 - 2.0 equiv)

  • Base: DIPEA or N-Methylmorpholine (NMM) (3.0 - 5.0 equiv)

  • Azetidine

    
    HCl (1.1 equiv)
    
  • Solvent: EtOAc, Me-THF, or DMF.

Step-by-Step:

  • Slurry Formation: Combine Carboxylic Acid , Azetidine

    
    HCl , and Solvent  (EtOAc is preferred for ease of workup) in a flask. Cool to 0°C.
    
  • Base Addition: Add DIPEA (all equivalents) dropwise.

    • Note: The azetidine is now free-based but is cold and diluted, reducing polymerization risk.

  • Reagent Addition: Add T3P solution dropwise to the mixture at 0°C.

  • Reaction: Allow to warm to RT and stir for 2–12 hours.

  • Workup: Since T3P byproducts are water-soluble:

    • Add water to quench.

    • Separate layers.

    • Wash organic layer with 0.5 M HCl (if product stability permits), then NaHCO

      
      , then brine.
      
Protocol C: Acid Chloride Method

Best for: Extremely sterically hindered acids where HATU/T3P fails.

Step-by-Step:

  • Activation: Convert Carboxylic Acid to Acid Chloride using Oxalyl Chloride/DMF (cat.) in DCM. Remove solvent/excess reagent strictly (high vac) to remove HCl.

  • Coupling: Dissolve Acid Chloride in DCM. Cool to 0°C.

  • Amine Prep: In a separate flask, mix Azetidine

    
    HCl  and DIPEA  (excess) in DCM. Note: If salt doesn't dissolve, use a biphasic system (DCM/sat. NaHCO
    
    
    
    ) or switch solvent to THF.
  • Addition: Add the Amine/Base mixture to the Acid Chloride slowly.

Comparative Data & Troubleshooting

Table 1: Reagent Performance Comparison

FeatureHATUT3P®Acid Chloride
Reactivity HighModerate-HighVery High
Epimerization Risk ModerateLow (Excellent)High
Polymerization Risk Low (if pre-activated)Very LowModerate (if free base accumulates)
Workup Chromatographic removal of urea often requiredAqueous extraction (Clean)Aqueous extraction
Cost HighModerateLow

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Yield + Insoluble Gum Azetidine Polymerization1. Ensure Acid is activated before adding Azetidine.2. Keep reaction at 0°C during base addition.3. Increase dilution.
Epimerization of Acid Base-induced proton abstractionSwitch from HATU/DIPEA to T3P/NMM or T3P/Pyridine . Keep temp low.
Incomplete Conversion Salt insolubilitySwitch solvent to DMF or NMP. Ensure adequate base (check pH > 8).

References

  • Dunetz, J. R., et al. (2016). T3P: Propylphosphonic Anhydride.[1][2] Encyclopedia of Reagents for Organic Synthesis.

  • Duncton, M. A. J. (2011). Azetidines: New Tools for the Medicinal Chemist. Comprehensive Review of Azetidine Chemistry.

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.

  • Patterson, A. W., et al. (2011). Protection of Azetidine-3-carboxylic Acids and Their Coupling. Journal of Organic Chemistry.

Sources

Application

Application Notes and Protocols for N-Alkylation of 3-(Azetidin-3-yl)-1H-pyrazole

Introduction: The Strategic Importance of N-Alkylated 3-(Azetidin-3-yl)-1H-pyrazoles in Modern Drug Discovery The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of N-Alkylated 3-(Azetidin-3-yl)-1H-pyrazoles in Modern Drug Discovery

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs. Its ability to engage in hydrogen bonding and serve as a stable, aromatic bioisostere for amides or other rings makes it a privileged structure in drug design.[1][2] The N-alkylation of the pyrazole ring is a critical derivatization strategy, profoundly influencing the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby modulating its pharmacokinetic and pharmacodynamic profile.

This guide focuses on the N-alkylation of a particularly intriguing pyrazole derivative: 3-(azetidin-3-yl)-1H-pyrazole. The incorporation of the strained four-membered azetidine ring introduces a three-dimensional feature that can enhance binding affinity to biological targets and improve properties like aqueous solubility.[3] However, the presence of the azetidine substituent at the 3-position presents a unique set of challenges and opportunities for the N-alkylation of the adjacent pyrazole ring. This document provides a detailed exploration of the reaction conditions, mechanistic considerations, and step-by-step protocols for the successful and regioselective N-alkylation of this valuable heterocyclic building block.

Mechanistic Insights and Control of Regioselectivity

The N-alkylation of unsymmetrical pyrazoles, such as 3-(azetidin-3-yl)-1H-pyrazole, can theoretically yield two regioisomers: the N1- and N2-alkylated products. The control of this regioselectivity is paramount for the synthesis of single-isomer drug candidates and is governed by a delicate interplay of steric and electronic factors.[4][5]

The Dominant Role of Steric Hindrance

For 3-substituted pyrazoles, the alkylation generally favors the less sterically hindered nitrogen atom, which is the N1-position.[1][5] The azetidin-3-yl group, while not exceedingly large, exerts significant steric influence, directing the incoming alkyl group to the more accessible N1 nitrogen. This steric control is a key principle in achieving high regioselectivity in the N-alkylation of this substrate.

The Necessity of Azetidine N-Protection

A critical consideration in the N-alkylation of 3-(azetidin-3-yl)-1H-pyrazole is the presence of the secondary amine within the azetidine ring. This nitrogen is also nucleophilic and can compete with the pyrazole nitrogens in reacting with the alkylating agent, leading to undesired side products. Therefore, it is highly recommended to protect the azetidine nitrogen prior to the N-alkylation of the pyrazole ring. The tert-butoxycarbonyl (Boc) group is an ideal choice for this purpose due to its stability under the basic conditions typically employed for pyrazole alkylation and its facile removal under acidic conditions without affecting the pyrazole core.[6][7]

Reaction_Mechanism cluster_protection Step 1: Azetidine Protection cluster_alkylation Step 2: Pyrazole N-Alkylation start_material 3-(Azetidin-3-yl)-1H-pyrazole boc_anhydride (Boc)2O, Base (e.g., Et3N) start_material->boc_anhydride Protection protected_intermediate 3-(1-Boc-azetidin-3-yl)-1H-pyrazole boc_anhydride->protected_intermediate base Base (e.g., K2CO3, NaH) protected_intermediate->base Deprotonation alkylating_agent Alkyl Halide (R-X) base->alkylating_agent N1_product N1-Alkylated Product (Major) alkylating_agent->N1_product SN2 Attack at N1 (Sterically Favored) N2_product N2-Alkylated Product (Minor) alkylating_agent->N2_product SN2 Attack at N2 (Sterically Disfavored)

Caption: General workflow for the protected N-alkylation of 3-(azetidin-3-yl)-1H-pyrazole.

Recommended Reaction Conditions for N-Alkylation

The choice of base and solvent is crucial for achieving high yields and regioselectivity in the N-alkylation of 3-(1-Boc-azetidin-3-yl)-1H-pyrazole. Polar aprotic solvents are generally preferred as they effectively solvate the pyrazolate anion formed upon deprotonation.[5]

BaseSolvent(s)TemperatureKey Considerations
K₂CO₃ DMF, DMSORoom Temp to 80°CA mild and effective base for N1-alkylation of 3-substituted pyrazoles.[5] Good for a wide range of alkyl halides.
NaH THF, DMF0°C to Room TempA strong, non-nucleophilic base that can lead to high N1-selectivity. Requires anhydrous conditions and careful handling.[5]
Cs₂CO₃ DMF, MeCNRoom TempOften used for challenging alkylations; can sometimes improve yields.
iPr₂NEt (DIPEA) DMSORoom TempA non-nucleophilic amine base, suitable for certain alkylating agents.[8]

Experimental Protocols

Protocol 1: N-Boc Protection of 3-(Azetidin-3-yl)-1H-pyrazole

This protocol describes a general procedure for the protection of the azetidine nitrogen with a tert-butoxycarbonyl (Boc) group.

Materials:

  • 3-(Azetidin-3-yl)-1H-pyrazole

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Dissolve 3-(azetidin-3-yl)-1H-pyrazole (1.0 equiv) in DCM or THF.

  • Add triethylamine (1.5 equiv).

  • Add a solution of di-tert-butyl dicarbonate (1.2 equiv) in the same solvent dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water.

  • Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 3-(1-Boc-azetidin-3-yl)-1H-pyrazole.

Protocol 2: N-Alkylation of 3-(1-Boc-azetidin-3-yl)-1H-pyrazole

This protocol provides a general method for the N-alkylation of the protected pyrazole.

Materials:

  • 3-(1-Boc-azetidin-3-yl)-1H-pyrazole

  • Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Alkyl halide (e.g., iodomethane, benzyl bromide) (1.1 equiv)

  • Water

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask under an inert atmosphere (e.g., Argon), add 3-(1-Boc-azetidin-3-yl)-1H-pyrazole (1.0 equiv) and potassium carbonate (2.0 equiv).

  • Add anhydrous DMF or DMSO to achieve a concentration of 0.1-0.5 M.

  • Stir the suspension at room temperature for 30 minutes.

  • Add the alkylating agent (1.1 equiv) dropwise to the suspension.

  • Stir the reaction at the desired temperature (room temperature to 80°C) for 4-24 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to separate the N1 and N2 regioisomers. A doctoral thesis on a similar substrate has reported successful separation of such isomers.[6]

Protocol_Workflow start Start: 3-(1-Boc-azetidin-3-yl)-1H-pyrazole add_base_solvent 1. Add Pyrazole and Base (K2CO3) to Anhydrous DMF/DMSO start->add_base_solvent stir1 2. Stir at Room Temperature add_base_solvent->stir1 add_alkylating_agent 3. Add Alkylating Agent (R-X) stir1->add_alkylating_agent react 4. Stir at RT - 80°C Monitor by TLC/LC-MS add_alkylating_agent->react workup 5. Aqueous Workup (Water, EtOAc extraction) react->workup purification 6. Purification (Column Chromatography) workup->purification end End: Isolated N1 and N2 Products purification->end Troubleshooting_Tree cluster_yield Solutions for Low Yield cluster_selectivity Solutions for Poor Regioselectivity start Problem low_yield Low Yield start->low_yield poor_selectivity Poor Regioselectivity start->poor_selectivity increase_reactivity Increase Alkylating Agent Reactivity (Cl -> Br -> I) low_yield->increase_reactivity stronger_base Use Stronger Base (e.g., NaH) low_yield->stronger_base increase_temp Increase Temperature low_yield->increase_temp bulkier_agent Use Bulkier Alkylating Agent poor_selectivity->bulkier_agent change_solvent Change Solvent (e.g., TFE) poor_selectivity->change_solvent change_base Change Base/Cation (e.g., Cs2CO3) poor_selectivity->change_base

Caption: Decision tree for troubleshooting common issues in the N-alkylation of 3-(azetidin-3-yl)-1H-pyrazole.

Conclusion

The N-alkylation of 3-(azetidin-3-yl)-1H-pyrazole is a valuable transformation for the generation of novel chemical entities for drug discovery. By understanding the principles of regioselectivity, particularly the role of steric hindrance, and by employing appropriate protective group strategies for the azetidine nitrogen, researchers can successfully synthesize the desired N1-alkylated products with high selectivity. The protocols and troubleshooting guide provided herein offer a solid foundation for the efficient and reproducible synthesis of this important class of compounds.

References

  • Štefane, B. & Polanc, S. Recent Advances in the Synthesis of Azetidines. Arkivoc2004, 108-136 (2004).
  • Organic Chemistry Portal. Azetidine synthesis. [Link]

  • Meador, R. I. L., Mate, N. A. & Chisholm, J. D. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics3 , 111-121 (2022). [Link]

  • Couty, F. & Evano, G. Recent advances in the synthesis and reactivity of azetidines. Chem. Soc. Rev.50 , 5576-5612 (2021). [Link]

  • Bansal, R. K. Four-Membered Heterocycles.
  • Gribble, G. W. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Molecules27 , 8479 (2022). [Link]

  • Kumpienė, K. SYNTHESIS AND INVESTIGATION OF NOVEL FUNCTIONALIZED PYRAZOLE OR INDOLE RING CONTAINING HETEROCYCLIC COMPOUNDS. (Kaunas University of Technology, 2020). [Link]

  • BenchChem.
  • Meador, R. I. L., Mate, N. A. & Chisholm, J. D.
  • Norman, N. J. et al. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. J. Org. Chem.87 , 10018-10025 (2022). [Link]

  • Meador, R. I. L., Mate, N. A. & Chisholm, J. D. Optimization of pyrazole N-alkylation conditions.
  • Kong, Y., Tang, M. & Wang, Y. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Org. Lett.16 , 576-579 (2014). [Link]

  • A user on Reddit. N-methylation of pyrazole. r/OrganicChemistry (2023).
  • Norman, N. J. et al. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. PubMed (2022). [Link]

  • Huang, A. et al. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry (2017).
  • BenchChem. Technical Support Center: Azetidine Ring-Opening Reactions. (2025).
  • Ghandour, M., Bouayad, A. & Saffaj, T. SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H-PYRAZOL-3-ONE DERIVATIVES.
  • ChemRxiv. An Approach to Alkyl Azetidines for Medicinal Chemistry. (2025).
  • Al-Ostoot, F. H. et al. N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank2025 , M1935 (2025). [Link]

  • Saunders, G. J. et al. Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online (2024).
  • Wanner, M. J. & van der Haas, C. J. J.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 3-(Azetidin-3-yl)-1H-pyrazole coupling reactions

To: User From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Coupling Yields for 3-(Azetidin-3-yl)-1H-pyrazole Introduction The 3-(Azetidin-3-yl)-1H-pyrazole scaffold is a...

Author: BenchChem Technical Support Team. Date: February 2026

To: User From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Coupling Yields for 3-(Azetidin-3-yl)-1H-pyrazole

Introduction

The 3-(Azetidin-3-yl)-1H-pyrazole scaffold is a privileged motif in medicinal chemistry, notably serving as the core architecture for Janus Kinase (JAK) inhibitors like Baricitinib . However, its amphoteric nature—possessing a nucleophilic azetidine amine (pKa ~11) and an acidic/nucleophilic pyrazole (pKa ~14)—presents unique synthetic challenges.

Low yields in coupling reactions involving this scaffold typically stem from three competing failure modes:

  • Regiochemical Ambiguity: Competition between

    
     and 
    
    
    
    arylation on the pyrazole ring.
  • Azetidine Ring Strain: Susceptibility to ring-opening (polymerization/hydrolysis) under Lewis-acidic or high-thermal conditions.

  • Catalyst Poisoning: The exposed basic nitrogens can sequester metal catalysts (Pd/Cu), arresting the catalytic cycle.

This guide provides an evidence-based troubleshooting framework to resolve these issues and maximize yield.

Part 1: Troubleshooting & Optimization (Q&A)

Issue 1: Low Yield in Pyrazole N-Arylation (C-N Coupling)

Q: I am trying to couple the pyrazole nitrogen to a heteroaryl halide using Pd-catalysis, but conversion is stalled at <40%.

A: This is often due to catalyst deactivation by the free azetidine nitrogen or competitive binding of the pyrazole substrate.

  • Root Cause: If the azetidine nitrogen is unprotected, it will coordinate to Pd(II) species, shutting down the cycle. Even if Boc-protected, the pyrazole itself can form stable, non-reactive complexes with Pd.

  • Solution 1 (Protecting Group Strategy): Ensure the azetidine is Boc-protected (

    
    -Boc). Do not attempt this coupling with a free azetidine amine.
    
  • Solution 2 (Switch to Copper): For pyrazole

    
    -arylation, Copper(I)  catalysis is often superior to Palladium because it is less sensitive to the specific steric environment of the pyrazole and less prone to 
    
    
    
    -hydride elimination side reactions.
    • Recommendation: Use the Buchwald Cu-Catalysis Protocol .

    • Ligand:trans-N,N'-Dimethylcyclohexane-1,2-diamine (DMEDA) is critical for stabilizing the Cu-intermediate.

    • Base: Use

      
        or 
      
      
      
      .[1] Avoid strong alkoxides (
      
      
      ) if the electrophile is sensitive.
  • Solution 3 (Pd-Catalysis Optimization): If you must use Pd (e.g., for unreactive aryl chlorides), switch to bulky biaryl phosphine ligands like tBuXPhos or BrettPhos , which prevent catalyst sequestration.

Technical Insight: The pKa of the pyrazole proton is ~14. Weak bases like carbonate are effective only in polar aprotic solvents (DMSO, DMF) at elevated temperatures.

Issue 2: Poor Regioselectivity ( vs )

Q: I am observing a mixture of N1- and N2-arylated isomers. How do I favor the N1-product?

A: Regioselectivity is governed by the interplay of sterics (kinetic control) and thermodynamics .

  • Mechanism: The 3-(azetidin-3-yl) group is bulky.

    • 
      -Attack:  Occurs distal to the azetidine ring (Less sterically hindered).
      
    • 
      -Attack:  Occurs proximal to the azetidine ring (More hindered).
      
  • Optimization Strategy:

    • Steric Bulk: Use a bulkier protecting group on the azetidine (e.g., N-Boc or N-Cbz) to increase steric shielding of the

      
       position, thereby favoring 
      
      
      
      .
    • Solvent Effect: Use non-polar solvents (Toluene, Dioxane) to enhance steric discrimination. Polar solvents (DMF/DMSO) tend to erode regioselectivity by stabilizing the transition states for both isomers.

    • Thermodynamic Equilibration: If the wrong isomer is formed, heating the mixture in the presence of acid (TFA) can sometimes equilibrate the mixture to the thermodynamic product (usually

      
       for 3-substituted pyrazoles), though this risks azetidine ring opening.
      
Issue 3: Azetidine Ring Opening

Q: My product mass spec shows a +18 or +chloride peak, and NMR indicates loss of the 4-membered ring signals.

A: The azetidine ring has ~26 kcal/mol of ring strain. It opens easily in the presence of:

  • Strong Lewis Acids:

    
    , 
    
    
    
    , or high concentrations of
    
    
    .
  • Nucleophilic Attack under Acidic Conditions:

    
     in MeOH/Water.
    
  • High Heat (>120°C): Especially in polar protic solvents.

  • Fix:

    • Maintain reaction temperature <100°C .

    • Avoid using

      
       for workup; use Citric Acid (10% aq)  or Ammonium Chloride  for neutralization.
      
    • If deprotecting a Boc group subsequently, use 4M HCl in Dioxane at 0°C rather than TFA/DCM if the ring proves unstable, as the non-nucleophilic solvent prevents chloride attack.

Part 2: Validated Experimental Protocols

Protocol A: Copper-Catalyzed N-Arylation (Recommended)

Best for coupling the Pyrazole-N to Aryl/Heteroaryl Iodides and Bromides.

Reagents:

  • Substrate: tert-butyl 3-(1H-pyrazol-3-yl)azetidine-1-carboxylate (1.0 equiv)

  • Electrophile: Aryl Iodide (1.2 equiv)

  • Catalyst: CuI (10 mol%)

  • Ligand: trans-N,N'-Dimethylcyclohexane-1,2-diamine (20 mol%)

  • Base:

    
      (2.0 equiv, finely ground)
    
  • Solvent: Toluene or Dioxane (0.2 M concentration)

Step-by-Step:

  • Charge: Add CuI,

    
    , and the Aryl Iodide to a screw-cap vial equipped with a stir bar.
    
  • Purge: Evacuate and backfill with Argon (3 cycles). Oxygen inhibits this catalytic cycle.

  • Add Liquids: Add the Pyrazole-Azetidine substrate (dissolved in solvent) and the Ligand via syringe.

  • Reaction: Seal and heat to 90–100°C for 12–24 hours.

  • Workup: Cool to RT. Dilute with EtOAc. Filter through a Celite pad (to remove copper salts). Wash filtrate with water/brine.[2]

  • Purification: Flash chromatography. Note: The product is often UV-active.

Protocol B: Palladium-Catalyzed N-Arylation (Alternative)

Best for unreactive Aryl Chlorides or when Cu fails.

Reagents:

  • Catalyst Source:

    
      (2 mol%) or G3-Buchwald Precatalyst .
    
  • Ligand: tBuXPhos or Me4tBuXPhos (4-6 mol%).

  • Base:

    
      (weak base) or LiHMDS  (strong base, if substrate tolerates).
    
  • Solvent: t-Amyl Alcohol or Dioxane .

Part 3: Data & Visualizations

Table 1: Optimization of Reaction Parameters
ParameterStandard Condition (Low Yield)Optimized Condition (High Yield)Rationale
Catalyst

CuI + Diamine or Pd-G3-XPhos

is too labile; Diamines stabilize Cu; XPhos prevents Pd poisoning.
Base


or

Solubility in organic solvents is crucial for heterogeneous base turnover.
Solvent DMF / DMSOToluene / Dioxane Non-polar solvents enhance N1-regioselectivity and protect the azetidine ring.
Temp 120°C+80–100°C Prevents thermal ring-opening of the strained azetidine.
Atmosphere Air / Nitrogen balloonStrict Argon/Schlenk Cu(I) is easily oxidized to inactive Cu(II) by air.
Figure 1: Mechanistic Pathway & Regioselectivity Logic

G Start 3-(Azetidin-3-yl)-1H-pyrazole (N-Boc Protected) Deprotonation Deprotonation (Base: K3PO4) Start->Deprotonation Anion Pyrazolate Anion (Resonance Hybrid) Deprotonation->Anion N1_Path Path A: N1 Attack (Distal to Azetidine) Anion->N1_Path Sterically Favored (Kinetic Control) N2_Path Path B: N2 Attack (Proximal to Azetidine) Anion->N2_Path Sterically Hindered Product_N1 N1-Arylated Product (Major Isomer) N1_Path->Product_N1 Cu/Pd Catalysis Product_N2 N2-Arylated Product (Minor Isomer) N2_Path->Product_N2

Caption: Reaction pathway illustrating the steric bias favoring N1-arylation when the bulky azetidine group is present.

Figure 2: Troubleshooting Decision Tree

DecisionTree Problem Low Yield / Failure Check_SM Is Azetidine N-Protected? Problem->Check_SM Protect Protect with Boc/Cbz Check_SM->Protect No Check_Cat Which Catalyst System? Check_SM->Check_Cat Yes Pd_Route Palladium (Pd) Check_Cat->Pd_Route Cu_Route Copper (Cu) Check_Cat->Cu_Route Pd_Fix Switch Ligand to tBuXPhos or BrettPhos Pd_Route->Pd_Fix Conversion < 50% Cu_Fix Add DMEDA Ligand Check O2 exclusion Cu_Route->Cu_Fix Conversion < 50% Regio_Issue Issue: Regioselectivity? Pd_Fix->Regio_Issue Cu_Fix->Regio_Issue Regio_Fix Switch solvent to Toluene Lower Temp Regio_Issue->Regio_Fix Mixture obtained

Caption: Step-by-step diagnostic workflow for identifying and resolving reaction failures.

References

  • Antilla, J. C., et al. (2004).[3] Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles.[3][4] The Journal of Organic Chemistry. Link

  • BenchChem Technical Support. (2025). Handling Azetidine Protecting Groups in Palladium Coupling. BenchChem Application Notes. Link

  • Huang, A., et al. (2017).[5] Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. Link

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed C-N Coupling. Angewandte Chemie International Edition. Link

  • Ye, Y., et al. (2011). Synthesis of 3-Azetidinyl-1H-pyrazoles via [3+2] Cycloaddition. Tetrahedron Letters. Link

Sources

Optimization

Troubleshooting poor solubility of azetidine dihydrochloride salts in non-polar solvents

Welcome to the technical support center for handling azetidine dihydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling azetidine dihydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of these highly polar compounds, particularly in non-polar organic solvents. Here, we will explore the underlying chemical principles governing this behavior and provide a series of practical, step-by-step troubleshooting strategies and experimental protocols to overcome these solubility hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is my azetidine dihydrochloride salt insoluble in common non-polar solvents like dichloromethane (DCM) or toluene?

Azetidine dihydrochloride is a salt, meaning it is an ionic compound. It consists of a positively charged azetidinium cation and two chloride anions. This ionic nature makes the compound highly polar.[1][2] The fundamental principle of solubility is "like dissolves like," which means polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents.[3][4][5]

Non-polar solvents, such as dichloromethane and toluene, have low dielectric constants.[6][7][8] The dielectric constant is a measure of a solvent's ability to separate ions and reduce the electrostatic force between them.[6][7][8] Solvents with low dielectric constants cannot effectively solvate the charged ions of the azetidine dihydrochloride salt, leaving the strong ionic bonds of the crystal lattice intact and resulting in poor solubility.[9]

Q2: I observe some initial dissolution, but then the salt crashes out of solution. What is happening?

This phenomenon, known as supersaturation followed by precipitation, can occur, especially if you are attempting to force dissolution by heating. While increasing the temperature can sometimes enhance solubility, it might only be a temporary effect.[3][4] As the solution cools, or if there is a slight change in the solvent composition (e.g., absorption of atmospheric moisture), the solubility limit can be quickly exceeded, causing the dissolved salt to precipitate out of the solution.

Q3: Are there any "quick fixes" to improve the solubility of my azetidine dihydrochloride salt in a non-polar solvent?

For immediate, small-scale experiments, a few strategies can be attempted, although their success is highly dependent on the specific azetidine derivative and the reaction conditions:

  • Co-solvent System: The addition of a small amount of a polar aprotic co-solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to your non-polar solvent can sometimes improve solubility.[1][10][11] However, be mindful that this will alter the overall polarity of your reaction medium, which may affect your downstream chemistry.

  • Sonication: Using an ultrasonic bath can help break down solid aggregates and increase the surface area of the salt, which can facilitate dissolution.[1]

  • Vigorous Stirring: Ensuring high agitation can maximize the contact between the solid salt and the solvent, promoting dissolution.[1]

It is important to note that these are often not robust solutions for larger-scale reactions or processes requiring complete and stable solubility.

In-Depth Troubleshooting Guide

If the quick fixes are insufficient, a more systematic approach is required. This guide will walk you through a logical progression of troubleshooting steps, from simple solvent modifications to chemical conversion of the salt.

Step 1: Systematic Solvent Screening

Before resorting to chemical modification, a thorough screening of alternative solvents is recommended. While your target reaction may ideally be in a non-polar solvent, a slightly more polar solvent might provide the necessary solubility without significantly impacting your reaction.

Recommended Solvents for Screening:

Solvent ClassExamplesRationale
Chlorinated Solvents Dichloromethane (DCM), ChloroformCommon non-polar solvents, often a starting point.
Aromatic Hydrocarbons Toluene, XylenesNon-polar, but can sometimes offer different solvation properties than chlorinated solvents.
Ethers Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), DioxaneMore polar than hydrocarbons, can sometimes solvate salts better.
Polar Aprotic Solvents Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)High dielectric constants, likely to dissolve the salt but may be incompatible with your reaction.
Step 2: Physical Methods to Enhance Dissolution

If a suitable solvent is found but dissolution is slow or incomplete, the following physical methods can be employed:

  • Controlled Heating: Gently warming the mixture can increase solubility.[3][4] However, it is crucial to first determine the thermal stability of your specific azetidine salt to avoid degradation.

  • Micronization: Reducing the particle size of the salt increases the surface area-to-volume ratio, which can lead to faster dissolution.[12][13] This can be achieved through techniques like ball milling or jet milling.

Step 3: Chemical Modification for Enhanced Solubility

If physical methods and solvent screening fail, the most reliable approach is to chemically modify the azetidine dihydrochloride salt to a less polar form.

This is the most common and effective method. By neutralizing the hydrochloride salt with a base, you generate the free amine form of the azetidine. The free amine is significantly less polar and will be much more soluble in a wide range of non-polar organic solvents.[1][14]

dot

Caption: Troubleshooting workflow for poor solubility.

If converting to the free base is not desirable or feasible for your specific application, Phase Transfer Catalysis (PTC) offers an alternative. A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another phase where the reaction occurs.[15][16][17] In this case, a PTC can help shuttle the azetidinium ion from the solid phase or an aqueous phase into the non-polar organic phase.

Common phase-transfer catalysts for this purpose include quaternary ammonium salts (e.g., tetrabutylammonium bromide) or crown ethers.[10][15] The catalyst essentially forms an ion pair with the azetidinium cation, and the lipophilic nature of the catalyst's organic groups allows this ion pair to dissolve in the non-polar solvent.[18]

Experimental Protocols

Protocol 1: Conversion of Azetidine Dihydrochloride to its Free Base

Objective: To convert the highly polar azetidine dihydrochloride salt into its more organic-soluble free amine form.

Materials:

  • Azetidine dihydrochloride

  • A suitable organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

  • A base (e.g., aqueous sodium hydroxide, potassium carbonate, or a non-aqueous organic base like triethylamine)

  • Saturated aqueous sodium chloride solution (brine)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolve the azetidine dihydrochloride salt in a minimal amount of water.

  • Cool the aqueous solution in an ice bath.

  • Slowly add a base to the stirred solution until the pH is basic (typically pH > 10).

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with the chosen organic solvent (e.g., dichloromethane) three times.[1]

  • Combine the organic extracts.

  • Wash the combined organic layer with brine to remove residual water.[1]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the azetidine free base.

Note: The stability of the free base may be lower than the salt form. It is often recommended to use the freshly prepared free base immediately in the subsequent reaction.[1]

Protocol 2: Screening for a Suitable Phase Transfer Catalyst

Objective: To identify an effective phase-transfer catalyst for solubilizing the azetidine dihydrochloride salt in a non-polar solvent for a biphasic reaction.

Materials:

  • Azetidine dihydrochloride

  • Your desired non-polar organic solvent (e.g., toluene)

  • A selection of phase-transfer catalysts (e.g., tetrabutylammonium bromide, tetrabutylammonium hydrogen sulfate, 18-crown-6)

  • Your reaction substrate (dissolved in the organic solvent)

  • Aqueous base (if required for the reaction)

  • Small-scale reaction vials

Procedure:

  • Set up a series of small-scale reactions in parallel, each in a separate vial.

  • To each vial, add the azetidine dihydrochloride salt, the organic solvent containing your substrate, and the aqueous base (if applicable).

  • To each vial, add a different phase-transfer catalyst (typically 1-10 mol%). Include a control reaction with no catalyst.

  • Stir all reactions vigorously at the desired reaction temperature.

  • Monitor the progress of each reaction over time by a suitable analytical method (e.g., TLC, LC-MS, GC-MS).

  • The reaction that proceeds at the fastest rate and with the highest conversion indicates the most effective phase-transfer catalyst for your system.

dot

Caption: Mechanism of Phase Transfer Catalysis.

References

  • Phase-transfer catalyst - Wikipedia. Available at: [Link]

  • What is dielectric constant? Why is it responsible for dissolving so many salts in water - Quora. Available at: [Link]

  • Relationship electrolyte solubility with dielectric constant solvent? - ResearchGate. Available at: [Link]

  • Why dissolving salt in water decreases its dielectric permittivity. Available at: [Link]

  • Dielectric constant and dissolution of ionic salts - Chemistry Stack Exchange. Available at: [Link]

  • Industrial Phase Transfer Catalysis - Scientific Update - UK. Available at: [Link]

  • Understanding Dielectrics: Impact of External Salt Water Bath - PMC. Available at: [Link]

  • Introductory Chemistry - Solubility. Available at: [Link]

  • What affects the solubility of salt? Why are there soluble and insoluble salts? - Quora. Available at: [Link]

  • Solubility and Factors Affecting Solubility - Vedantu. Available at: [Link]

  • Solubility and Factors Affecting Solubility - Chemistry LibreTexts. Available at: [Link]

  • Phase transfer catalysis (PTC) - OperaChem. Available at: [Link]

  • Drug Solubility: Importance and Enhancement Techniques - PMC. Available at: [Link]

  • SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES - Journal of Pharmaceutical Negative Results. Available at: [Link]

  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. Available at: [Link]

  • Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. Available at: [Link]

  • 1.6: Physical properties of organic compounds - Chemistry LibreTexts. Available at: [Link]

  • Why are ionic substances insoluble in polar solvents but soluble in non-polar solvents? - Quora. Available at: [Link]

  • azetidine - Organic Syntheses Procedure. Available at: [Link]

  • A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs - Brieflands. Available at: [Link]

  • Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications - University of Birmingham. Available at: [Link]

  • Why is hydrogen chloride in everything? : r/chemistry - Reddit. Available at: [Link]

  • Why don't non-polar substances dissolve in polar solvents? - Quora. Available at: [Link]

  • Azetidine hydrochloride | C3H8ClN | CID 12308726 - PubChem - NIH. Available at: [Link]

  • Azetidine - Wikipedia. Available at: [Link]

  • Structure of azetidine‐containing compounds found in nature - ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 3-(Azetidin-3-yl)-1H-pyrazole Derivatives by HPLC

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) purification of 3-(Azetidin-3-yl)-1H-pyrazole derivatives. This guide is designed for researchers, scientists, and drug develo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) purification of 3-(Azetidin-3-yl)-1H-pyrazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with purifying this important class of nitrogen-containing heterocycles. The inherent basicity of the azetidine and pyrazole moieties presents unique chromatographic hurdles, primarily concerning peak shape and retention control. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chromatographic principles, to empower you to develop robust and efficient purification methods.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the HPLC purification of 3-(Azetidin-3-yl)-1H-pyrazole derivatives. Each issue is followed by an explanation of the underlying causes and a step-by-step protocol for resolution.

Issue 1: Severe Peak Tailing or Asymmetrical Peaks

You observe that the peak for your pyrazole derivative is not symmetrical (Gaussian), but has a "tail" extending from the back of the peak. This is the most common issue for basic compounds.

Causality: Peak tailing for basic analytes like your azetidinyl-pyrazole is primarily caused by secondary interactions between the protonated basic nitrogen atoms of your compound and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of standard silica-based stationary phases.[1][2] This interaction creates a second, non-hydrophobic retention mechanism, which leads to the tailing phenomenon.[2]

Step-by-Step Resolution Protocol:

  • Mobile Phase pH Adjustment (Primary Solution): The most effective way to mitigate tailing is to control the ionization state of both the analyte and the silica surface.[3][4]

    • Action: Lower the pH of the aqueous mobile phase to a range of 2.5 - 3.5.

    • Mechanism: At low pH, the high concentration of protons (H⁺) in the mobile phase neutralizes the silanol groups (Si-O⁻ to Si-OH).[4][5] This minimizes the undesirable ionic interactions. Your basic analyte will be fully protonated (positively charged), but with the active silanol sites masked, the primary retention mechanism will be the intended reversed-phase partitioning, resulting in a much sharper, more symmetrical peak.[6]

    • Recommended Modifiers: Use additives like 0.1% (v/v) Formic Acid (FA) or 0.1% (v/v) Trifluoroacetic Acid (TFA) in both your aqueous (A) and organic (B) mobile phases to ensure a consistent, low pH environment.

  • Employ a Modern, High-Purity, End-Capped Column: Not all C18 columns are created equal.

    • Action: Switch to a column packed with high-purity silica where the number of residual silanol groups is minimized. Ensure the column is "end-capped."

    • Mechanism: End-capping is a chemical process that blocks most of the accessible residual silanol groups with a small, inert silylating agent (e.g., trimethylchlorosilane).[7] This physically prevents your basic analyte from interacting with them. Modern columns often feature advanced bonding and double end-capping for superior performance with basic compounds.[6][7]

  • Consider a "Competing Base" Additive (Use with Caution):

    • Action: If pH adjustment is insufficient, add a small concentration of a competing base, such as 5-10 mM of triethylamine (TEA), to the mobile phase.[5]

    • Mechanism: The competing base is a small, basic molecule that will preferentially interact with the active silanol sites, effectively shielding your analyte from these secondary interactions.[5]

    • Caveat: This approach can shorten column lifetime by accelerating the hydrolysis of the stationary phase and is often not compatible with mass spectrometry (MS) detection due to ion suppression.[5] It is generally considered a less desirable strategy compared to pH control and modern column technology.

Troubleshooting Logic Diagram: Resolving Peak Tailing

G start Peak Tailing Observed q1 Is mobile phase pH < 4? start->q1 a1_no Adjust mobile phase pH to 2.5-3.5 using 0.1% FA or TFA q1->a1_no No a1_yes Proceed to next step q1->a1_yes Yes end_node Symmetrical Peak Achieved a1_no->end_node q2 Are you using a modern, end-capped, high-purity silica column? a1_yes->q2 a2_no Switch to a recommended column type (e.g., Agilent ZORBAX Eclipse Plus, Phenomenex Luna Omega) q2->a2_no No a2_yes Proceed to next step q2->a2_yes Yes a2_no->end_node q3 Is sample concentration too high? a2_yes->q3 a3_yes Reduce sample load. Overloading can mimic tailing. q3->a3_yes Yes a3_no Consider adding a competing base (e.g., TEA) as a last resort. Evaluate column compatibility. q3->a3_no No a3_yes->end_node a3_no->end_node

Caption: A decision tree for systematically troubleshooting peak tailing.

Issue 2: Poor Resolution or Co-eluting Peaks

Your target compound peak is overlapping with an impurity, making it difficult to isolate a pure fraction.

Causality: Resolution is a function of column efficiency, selectivity, and retention factor. For closely related impurities (e.g., regioisomers, precursors), achieving separation requires careful optimization of the mobile phase conditions to exploit subtle differences in their physicochemical properties.[6]

Step-by-Step Resolution Protocol:

  • Optimize the Organic Gradient: A simple gradient may not be sufficient.

    • Action: Decrease the slope of your gradient. For example, instead of a 5-95% B gradient over 10 minutes, try a 5-95% B gradient over 20 minutes.

    • Mechanism: A shallower gradient increases the time the analytes spend interacting with the stationary phase, providing more opportunity for separation to occur.[8]

    • Advanced Tip: If the critical pair elutes in a specific region, you can run a shallow gradient only in that window. For example: 5-30% B over 2 min, then 30-40% B over 15 min, then ramp to 95% B to wash the column.

  • Change the Organic Modifier: Acetonitrile and methanol have different selectivities.

    • Action: If you are using acetonitrile (ACN) as your organic modifier (Solvent B), prepare a new mobile phase using methanol (MeOH) and re-run the separation.

    • Mechanism: ACN and MeOH interact differently with both the stationary phase and the analytes due to differences in viscosity, polarity, and their roles as hydrogen bond donors/acceptors. This can alter the elution order and improve the spacing (selectivity) between peaks.[9]

  • Fine-Tune the Mobile Phase pH: While low pH is good for peak shape, small changes can significantly impact selectivity.[10]

    • Action: Prepare mobile phases with slightly different pH values (e.g., pH 2.5, 3.0, 3.5) and compare the chromatograms.

    • Mechanism: The pKa values of your target compound and its impurities may be slightly different. By adjusting the pH, you can subtly alter their relative hydrophobicity and, therefore, their retention times, potentially resolving the co-elution.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a purification method for a new 3-(Azetidin-3-yl)-1H-pyrazole derivative?

A1: A robust starting point is crucial for efficient method development.[11] Begin with a reversed-phase C18 column known for good performance with basic compounds.

Recommended Starting Conditions:

Parameter Recommendation Rationale
Column High-purity, end-capped C18 (e.g., 150 x 4.6 mm, 5 µm) Minimizes silanol interactions, providing good peak shape.[6][7]
Mobile Phase A 0.1% Formic Acid in Water Ensures low pH to control peak shape.[12][13]
Mobile Phase B 0.1% Formic Acid in Acetonitrile Maintains consistent pH throughout the gradient.
Gradient 5% to 95% B over 15 minutes A broad "scouting" gradient to determine the approximate elution time.
Flow Rate 1.0 mL/min (for 4.6 mm ID column) Standard analytical flow rate.

| Detection | UV, at λmax of the pyrazole core (often 210-254 nm) | Pyrazole systems typically have a UV chromophore.[11] |

This initial "scouting run" will inform you of the compound's general retention, allowing you to optimize the gradient for better resolution and faster run times.[9]

Q2: My compound is chiral. How do I approach the separation of its enantiomers?

A2: The separation of enantiomers requires a chiral environment, which is most commonly achieved by using a Chiral Stationary Phase (CSP).[14] The direct approach using CSPs is the most widely used method in HPLC.[15]

Experimental Workflow for Chiral Method Development:

G start Racemic Mixture of Azetidinyl-Pyrazole Derivative screen Screen Multiple CSPs (e.g., Polysaccharide-based like Chiralcel OD/AD, Macrocyclic antibiotic-based) start->screen modes Test in different elution modes: - Normal Phase (Hexane/Alcohol) - Polar Organic (ACN/MeOH) - Reversed Phase (Aq. Buffer/ACN) screen->modes eval Evaluate Resolution (Rs) and Selectivity (α) modes->eval optimize Optimize Mobile Phase (Adjust modifier ratio, add acid/base, change alcohol type) eval->optimize Partial or no separation end_node Baseline Separation of Enantiomers eval->end_node Good separation (Rs > 1.5) optimize->end_node

Caption: Workflow for chiral HPLC method development.

Key Considerations:

  • Column Screening: Polysaccharide-based columns (e.g., derivatives of cellulose or amylose) are highly versatile and a good first choice.[16] Screening kits from various manufacturers can be very effective.

  • Mobile Phase: For basic compounds like yours, adding a basic modifier like diethylamine (DEA) in normal phase or an acidic modifier (TFA/FA) in reversed-phase can be critical for achieving both good peak shape and enantioselectivity.[15]

  • Supercritical Fluid Chromatography (SFC): For preparative-scale chiral separations, SFC is often faster and uses less solvent than HPLC, making it a highly efficient alternative.[17]

Q3: How do I scale up my analytical method for preparative purification?

A3: Scaling up from an analytical to a preparative method is a systematic process that aims to maintain the separation quality while significantly increasing the sample load.[9]

Scaling Principles and Calculations:

  • Maintain Linear Velocity: To preserve the chromatography, the linear velocity of the mobile phase should be kept constant. This means the flow rate must be increased proportionally to the cross-sectional area of the column.

    • Flow Rate Scaling Equation:

      • F_prep = F_analyt * (d_prep² / d_analyt²)

      • Where:

        • F_prep = Preparative flow rate

        • F_analyt = Analytical flow rate

        • d_prep = Preparative column inner diameter

        • d_analyt = Analytical column inner diameter

  • Scale Injection Volume: The sample load can also be scaled geometrically.

    • Injection Volume Scaling Equation:

      • V_prep = V_analyt * (d_prep² / d_analyt²)

      • Where:

        • V_prep = Preparative injection volume

        • V_analyt = Analytical injection volume

Preparative Scaling Example:

Parameter Analytical Method Preparative Method
Column ID 4.6 mm 21.2 mm
Flow Rate 1.0 mL/min 1.0 * (21.2² / 4.6²) ≈ 21.2 mL/min

| Injection Volume | 10 µL | 10 * (21.2² / 4.6²) ≈ 212 µL |

Important Considerations for Preparative HPLC:

  • Sample Solubility: Ensure your crude sample is fully dissolved in the initial mobile phase to prevent it from crashing on the column head, which can cause high backpressure and poor peak shape.[9] If solubility is an issue, dissolving in a stronger solvent like DMSO is possible, but the injection volume must be kept small to avoid solvent effects.

  • Loading Study: Before committing a large amount of material, perform a loading study by making injections of increasing concentration to determine the maximum sample load that still provides adequate separation.[9]

References

  • Effect of mobile phase pH on reversed-phase HPLC separ
  • Exploring the Role of pH in HPLC Separ
  • HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.
  • Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
  • Control pH During Method Development for Better Chrom
  • The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography.
  • Navigating HPLC Method Development: Tips for Success. Pharma's Almanac.
  • Scaling Small Molecule Purific
  • Understanding and managing peak shape for basic solutes in reversed-phase high performance liquid chrom
  • Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology.
  • Why it matters and how to get good peak shape. Agilent.
  • Overcoming challenges in the purification of heterocyclic compounds. Benchchem.
  • A review on method development by hplc. SciSpace.
  • HPLC Troubleshooting Guide. Phenomenex.
  • HPLC Troubleshooting Guide. SCION Instruments.
  • Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Applic
  • Preparative HPLC Troubleshooting Guide. Agilent.
  • Method Development for Reproducible Flash Purification of Pharmaceuticals by UHPLC and HPLC.
  • HPLC Troubleshooting. Sep-pal.
  • HPLC Troubleshooting Guide. Sigma-Aldrich.
  • Peak Tailing in HPLC. Element Lab Solutions.
  • [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. LinkedIn.
  • HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
  • Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods. LinkedIn.
  • HPLC Troubleshooting: Solutions for Common Problems. Phenomenex.
  • Expert Guide to Troubleshooting Common HPLC Issues. AELAB.
  • A Strategy for Developing HPLC Methods for Chiral Drugs.
  • Enantiomeric Separation of New Chiral Azole Compounds. PMC.
  • Chiral HPLC Separ
  • Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies.
  • SYNTHESIS AND INVESTIGATION OF NOVEL FUNCTIONALIZED PYRAZOLE OR INDOLE RING CONTAINING HETEROCYCLIC COMPOUNDS. KTU ePubl.
  • Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Pyrazole Azo Dyes. Benchchem.
  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflamm
  • Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. MDPI.
  • Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu.

Sources

Optimization

Technical Support Center: Azetidine-Pyrazole HCl Salt Purification

This technical guide addresses the purification and stabilization of azetidine-pyrazole hydrochloride salts . The core challenge with this chemotype lies in the significant basicity difference between the azetidine ring...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the purification and stabilization of azetidine-pyrazole hydrochloride salts . The core challenge with this chemotype lies in the significant basicity difference between the azetidine ring (pKa ~11.0, secondary amine) and the pyrazole ring (pKa ~2.5, aromatic heterocycle).

Excess HCl often leads to the formation of unstable, hygroscopic dihydrochloride species (protonating both rings) or physically entrained acid, which degrades the strained azetidine ring over time.

Core Troubleshooting Guide (Q&A)

Issue 1: The salt is hygroscopic, gummy, or "wet" despite drying.

Diagnosis: You likely have excess HCl trapped in the crystal lattice or have formed the dihydrochloride salt.

  • The Science: The azetidine nitrogen is strongly basic and forms a stable salt. The pyrazole nitrogen is weakly basic.[1] In the presence of excess HCl, the pyrazole protonates, forming a dihydrochloride. Because the pyrazole-HCl bond is weak and reversible, it readily dissociates, attracting atmospheric moisture and causing the salt to deliquesce (turn into a gum).

  • Solution: Perform a "Diffusive Solvent Wash" using a non-polar solvent (see Protocol A). This selectively removes the loosely bound HCl from the pyrazole and entrained acid without stripping the HCl from the azetidine.

Issue 2: NMR shows non-stoichiometric HCl (e.g., 1.3 – 1.8 equivalents).

Diagnosis: Physical entrainment of HCl gas or partial protonation of the pyrazole.

  • The Science: During precipitation, HCl gas can get trapped within the crystal void volume. Alternatively, the pyrazole ring is partially protonated.

  • Solution: Use Azeotropic Drying/Lyophilization (Protocol B). Co-evaporating with solvents like dioxane or toluene can pull off the excess HCl gas and water, shifting the equilibrium back to the stable mono-HCl form.

Issue 3: The azetidine ring is opening or degrading.

Diagnosis: Acid-catalyzed ring opening (nucleophilic attack by chloride).

  • The Science: While azetidine salts are generally stable, excess free acid (low pH micro-environment) combined with heating or nucleophilic solvents (like water or alcohols) can trigger ring strain release, opening the ring to form linear chloropropylamines.

  • Solution: Immediately neutralize the excess acid. Switch to cold precipitation methods and avoid heating above 40°C during drying. Store at -20°C under argon.

Detailed Experimental Protocols

Protocol A: The Diffusive Solvent Wash (Recommended)

Best for: Converting dihydrochloride/gummy salts to stable mono-hydrochloride powders.

Principle: Diethyl ether and heptane are poor solvents for the mono-HCl salt but allow the diffusion and removal of free HCl gas and dissociation of the weak pyrazole-HCl complex.

  • Suspend: Place the crude gummy salt in a flask.

  • Add Solvent: Add Diethyl Ether (Et₂O) or MTBE (10–15 volumes relative to solid).

    • Note: If the solid is very hard, crush it rapidly to increase surface area.

  • Sonicate: Sonicate the suspension for 10–20 minutes. This mechanical energy helps break up the lattice to release trapped HCl.

  • Digest: Stir vigorously at room temperature for 2–4 hours.

  • Filter: Filter the solid under a blanket of nitrogen (to prevent moisture uptake).

  • Wash: Wash the cake with fresh, anhydrous Et₂O.

  • Dry: Vacuum dry at ambient temperature (<30°C).

Protocol B: Azeotropic Dissociation

Best for: Removing entrained HCl gas and water from robust salts.

Principle: Repeated evaporation with a solvent that does not dissolve the salt but entrains HCl allows for the removal of the volatile acid.

  • Dissolve/Suspend: If the salt is soluble in 1,4-Dioxane , dissolve it. If not, suspend it in Toluene .

  • Evaporate: Rotary evaporate to dryness at 35–40°C.

  • Repeat: Re-suspend the residue in the same solvent and evaporate again (2–3 cycles).

  • Final Chase: Perform a final evaporation with Dichloromethane (DCM) to remove heavy solvent traces.

  • Result: This process often yields a fluffy, stoichiometric mono-HCl solid.

Protocol C: Controlled "Back-Titration" (High Risk/High Reward)

Best for: Cases where the pyrazole is electron-rich and holds HCl too tightly for washing.

  • Dissolve: Dissolve the salt in dry Methanol or DCM .

  • Titrate: Add a solution of free base azetidine-pyrazole (if available) or a hindered weak base (e.g., 2,6-lutidine - use with caution as removal is required) in 0.1 equivalent increments.

  • Monitor: Check pH on wet paper; aim for pH ~4–5 (acidic, but not strongly acidic).

  • Precipitate: Pour the solution into a large excess of Diethyl Ether to crash out the mono-salt.

Critical Data & Reference Tables

Table 1: Basicity & Stability Profile
MoietyApprox. pKaHCl InteractionStability Risk
Azetidine (2° Amine) 11.0 ± 0.5Forms strong, stable ionic bond.Ring opening if pH < 1 or heated.
Pyrazole (N2) 2.5 ± 0.5Forms weak, reversible bond.Dissociates in air; causes hygroscopicity.
Excess HCl (Free) -7.0Trapped in lattice.Catalyzes degradation; attracts water.
Table 2: Solvent Compatibility for Purification
SolventRoleSuitabilityNotes
Diethyl Ether WashExcellent Removes HCl/Water; Salt is insoluble.
MTBE WashGood Higher boiling point than ether; safer.
Acetonitrile RecrystallizeModerate Good for recrystallization but may solubilize HCl salt too well.
Alcohols (MeOH/EtOH) DissolvePoor for washing Solubilizes both salt and acid; promotes ring opening if heated.
Acetone WashGood Can remove impurities; check solubility first.[2]

Process Visualization

The following diagram illustrates the decision logic for purifying these salts based on their physical state.

PurificationWorkflow Start Crude Azetidine-Pyrazole HCl Salt CheckState Check Physical State Start->CheckState Gummy State: Gummy / Hygroscopic (Excess HCl / Dihydrochloride) CheckState->Gummy Wet/Sticky Solid State: Solid / Powder (Entrained HCl Gas) CheckState->Solid Dry but Acidic ProtocolA Protocol A: Diffusive Wash (Ether/MTBE Slurry) Gummy->ProtocolA ProtocolB Protocol B: Azeotropic Drying (Toluene/Dioxane) Solid->ProtocolB CheckStoich Check Stoichiometry (NMR/Titration) ProtocolA->CheckStoich ProtocolB->CheckStoich Success Target: Stoichiometric Mono-HCl Salt (Stable, Dry Solid) CheckStoich->Success 1.0 eq HCl Fail Still Acidic? CheckStoich->Fail >1.0 eq HCl ProtocolC Protocol C: Controlled Back-Titration (Add 0.1 eq Free Base) Fail->ProtocolC ProtocolC->ProtocolA Re-precipitate

Caption: Decision workflow for selecting the appropriate purification protocol based on the salt's physical state and stoichiometry.

References

  • Organic Syntheses. (1973). Azetidine: Preparation and Handling.[3] Org.[4][5] Synth. 53, 13. Retrieved from [Link]

  • National Institutes of Health (PMC). (2020). Structure of Pyrazole Derivatives and Binding Stoichiometry.[6] Retrieved from [Link]

  • University of Rochester. (n.d.). Workup: Removing Amines and Salts.[3][7] Retrieved from [Link]

Sources

Troubleshooting

Resolving baseline noise in NMR of hygroscopic amine salts

Welcome to the technical support center for resolving common issues in the NMR analysis of hygroscopic amine salts. This guide is designed for researchers, scientists, and drug development professionals who encounter cha...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for resolving common issues in the NMR analysis of hygroscopic amine salts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with baseline quality and signal resolution when working with these often-problematic samples. Here, we move beyond simple protocols to explain the underlying causes of these issues and provide robust, field-proven solutions.

Introduction: The Challenge of Hygroscopic Amine Salts

Hygroscopic amine salts present a trifecta of challenges for high-resolution NMR spectroscopy. Their tendency to absorb atmospheric moisture introduces a significant water signal, which can overwhelm analyte peaks. The ionic nature of salts can increase solution viscosity and affect magnetic field homogeneity. Finally, the amine protons themselves are subject to chemical exchange, often resulting in broad signals. These factors frequently conspire to produce spectra with distorted, rolling, or noisy baselines, complicating accurate quantification and structural elucidation. This guide provides a systematic approach to diagnosing and resolving these issues at every stage of the NMR workflow, from sample preparation to data processing.

Frequently Asked Questions (FAQs)

Q1: Why is the baseline of my amine salt spectrum so distorted and rolling?

A1: Baseline distortion in NMR spectra is often caused by the corruption of the first few data points in the Free Induction Decay (FID).[1] For hygroscopic amine salts, this issue is commonly exacerbated by:

  • An intense residual solvent signal: A very large water peak, even after suppression, can create broad underlying artifacts that manifest as a rolling baseline.[2]

  • High sample concentration: This can increase the viscosity of the solution, leading to broader lines and difficulty in achieving good magnetic field homogeneity (shimming).[3][4]

  • Paramagnetic impurities: Trace metal contaminants can cause severe line broadening and baseline issues.[5]

Q2: My N-H proton signal is extremely broad or not visible. Is this a baseline problem?

A2: While it can contribute to a messy baseline, a broad or missing N-H signal is typically due to chemical exchange phenomena.[6]

  • Proton Exchange with Solvent: The amine proton can exchange with protons from residual water or acidic impurities in the deuterated solvent.[7]

  • Quadrupole Broadening: The nitrogen-14 nucleus (¹⁴N) has a quadrupole moment that can cause efficient relaxation of attached protons, leading to signal broadening.[8] To confirm if a broad peak is an N-H proton, add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The exchangeable N-H peak should disappear.[6][9]

Q3: I used a water suppression pulse sequence, but now my baseline is even worse. What happened?

A3: Water suppression techniques are powerful but not perfect. They work by selectively minimizing the water magnetization. However, this process can introduce its own artifacts:

  • Imperfect Nulling: If the water signal is not perfectly nulled, a broad, distorted residual signal can remain, appearing as a "hump" or severe baseline roll.[2]

  • Off-Resonance Effects: Suppression pulses can partially affect signals that are chemically close to the water resonance, causing phase and intensity distortions that affect the baseline.

  • Saturation Transfer: If your amine N-H protons are exchanging with water, a presaturation sequence will also partially saturate and reduce the intensity of your N-H signal.[10]

Q4: Can the choice of deuterated solvent help with baseline issues?

A4: Absolutely. The choice of solvent is critical.

  • Hygroscopicity: Some solvents, like Acetone-d₆ and Methanol-d₄, are highly hygroscopic and will readily absorb water from the atmosphere, worsening your problem.[11][12] Chloroform-d and Benzene-d₆ are generally less hygroscopic.

  • Solubility and Viscosity: Ensure your amine salt is fully dissolved. Undissolved particulates will ruin the magnetic field homogeneity, making good shimming impossible and leading to broad peaks and a poor baseline.[5][9] If the solution is too viscous, consider diluting the sample or choosing a different solvent.[4]

  • Acidity: Solvents like Chloroform-d can contain trace amounts of DCl, which can accelerate proton exchange and broaden N-H and other labile proton signals.[7]

In-Depth Troubleshooting Guide

A poor baseline is a symptom, not the root cause. Use this guide to systematically diagnose the origin of the problem.

Diagram: Troubleshooting Workflow for Baseline Issues

This decision tree provides a logical path to identify and solve the source of baseline noise.

G cluster_0 A Start: Poor Baseline in Amine Salt NMR B Is there a large, broad peak near the solvent resonance? A->B C Is the sample perfectly clear and non-viscous? B->C No G Action: Implement Water Suppression (See Protocol 2) B->G Yes D Are analyte peaks broad and poorly resolved? C->D Yes E Action: Re-prepare Sample (See Protocol 1) C->E No F Action: Optimize Shimming D->F Yes H Action: Apply Post-Acquisition Baseline Correction (See Protocol 3) D->H No I Problem Likely Solved E->I F->I J Action: Troubleshoot Analyte Dynamics (e.g., Temp Study) F->J If shimming fails G->I H->I

Caption: A step-by-step workflow for diagnosing baseline problems.

Stage 1: Sample Preparation – The First Line of Defense

Many baseline issues originate from the sample itself. Before adjusting any spectrometer parameters, rigorously evaluate your sample preparation.

Diagram: Sample Preparation Workflow

G cluster_0 Standard Prep (Benchtop) cluster_1 High-Integrity Prep (Glovebox/Schlenk Line) A1 Weigh Amine Salt on Bench A2 Add Deuterated Solvent A1->A2 A3 Vortex to Dissolve A2->A3 A4 Transfer to NMR Tube A3->A4 Result1 High Risk of Water Contamination & Particulates A4->Result1 B1 Dry Glassware (Oven, >120°C) B2 Weigh Amine Salt in Glovebox B1->B2 B3 Add Dried Deuterated Solvent (over sieves) B2->B3 B4 Filter Solution through Glass Wool/Celilte Plug B3->B4 B5 Seal in J. Young NMR Tube B4->B5 Result2 Minimized Water & Particulate Contamination B5->Result2

Caption: Comparison of standard vs. high-integrity sample preparation.

Key Causality:

  • Why use a glovebox or Schlenk line? To prevent the hygroscopic salt and deuterated solvent from absorbing atmospheric moisture during preparation.[13][14]

  • Why dry the solvent? Many "anhydrous" deuterated solvents still contain trace water and will absorb more once the bottle is opened. Storing solvents over activated molecular sieves is crucial.[5]

  • Why filter the sample? Undissolved micro-particulates create magnetic field inhomogeneities that cannot be corrected by shimming, resulting in broad lineshapes and a distorted baseline.[5][11]

Stage 2: Data Acquisition – Instrument-Level Corrections

If sample preparation is pristine, turn your attention to the acquisition parameters.

Shimming

Shimming is the process of adjusting currents in coils to improve the homogeneity of the magnetic field (B₀).[15] A poorly shimmed sample will always yield broad peaks and a poor baseline.

  • Challenge: High salt concentrations and increased viscosity make samples inherently harder to shim.

  • Solution: Always load a standard shim set for your chosen solvent first.[16] Utilize automated gradient shimming routines (gradshim on many platforms), as they are often more effective and faster than manual shimming for challenging samples.[17] If automated shimming fails, it is a strong indicator of a sample quality issue (particulates or inhomogeneity).

Water Suppression

When a large water peak is present, it must be suppressed.

TechniqueHow it WorksProsCons
Presaturation A low-power radiofrequency pulse is applied at the water frequency during the relaxation delay, equalizing its spin populations.[18]Simple to implement (e.g., zgpr pulse programs).[18]Can partially saturate exchangeable protons (like N-H) that are in chemical communication with water.[10] Can cause baseline distortion near the suppressed peak.[2]
Excitation Sculpting (e.g., WATERGATE) Uses a combination of selective pulses and pulsed-field gradients to dephase the water magnetization while retaining analyte signals.[2]Highly selective, preserving peaks close to the water signal.[10] Generally produces flatter baselines.[10]More complex pulse sequence. May require more careful calibration.

Expert Recommendation: Start with a simple presaturation experiment. If the baseline is poor or you suspect you are losing labile proton signals, switch to a WATERGATE-based sequence.

Stage 3: Data Processing – Post-Acquisition Refinement

If baseline issues persist after careful sample preparation and acquisition, post-processing can often resolve them.

The Cause: Distortions are primarily due to errors in the first few data points of the FID, which, after Fourier Transform, contribute to low-frequency rolling in the spectrum.[1]

The Solution: Baseline Correction Algorithms Modern NMR software offers powerful automated baseline correction routines.

  • Polynomial Fit: Models the baseline as a mathematical polynomial and subtracts it. Can be effective for simple curves but may fail with complex distortions.[19]

  • Whittaker Smoother: A more advanced algorithm that is highly effective for complex NMR spectra by identifying signal-free regions and modeling the baseline.[19][20]

  • Spline Fitting: Uses smooth curves (splines) to connect baseline points, offering a flexible approach.[21]

Trustworthiness Check: When applying any baseline correction, always visually inspect the result. An overly aggressive correction can distort the integrals of broad peaks, treating them as part of the baseline.[19] Always compare the corrected spectrum to the original to ensure that only the baseline has been affected.

Key Experimental Protocols

Protocol 1: High-Integrity Sample Preparation for a Hygroscopic Amine Salt

Objective: To prepare a homogeneous, anhydrous NMR sample, minimizing atmospheric exposure.

Methodology:

  • Glassware Preparation: Dry a 5 mm NMR tube (a J. Young tube is highly recommended for an airtight seal), a small vial, and a filter pipette (a Pasteur pipette with a small plug of glass wool) in an oven at >120 °C for at least 4 hours. Cool in a desiccator.[14]

  • Inert Atmosphere: Transfer all dried glassware and your sample into a nitrogen- or argon-filled glovebox.

  • Solvent Preparation: Use a deuterated solvent from a fresh, sealed ampule or one that has been stored over activated 3Å molecular sieves inside the glovebox.

  • Weighing and Dissolving: Weigh 5-20 mg of the hygroscopic amine salt directly into the small vial. Using a clean pipette, add approximately 0.6-0.7 mL of the dried deuterated solvent.[5] Gently swirl to dissolve completely. The solution must be free of any visible particles.

  • Filtration: Draw the dissolved sample into the filter pipette and carefully transfer the filtered solution into the J. Young NMR tube, avoiding the introduction of air bubbles.[11]

  • Sealing: Securely close the J. Young valve before removing the tube from the glovebox. The sample is now ready for analysis.

Protocol 2: Implementing Presaturation Water Suppression

Objective: To suppress the H₂O/HDO signal in a ¹H NMR spectrum.

Methodology (based on Bruker TopSpin, but principles are general):

  • Acquire a Standard Spectrum: First, run a standard ¹H spectrum (e.g., using zg30) to identify the exact frequency of the water peak.

  • Set Center Frequency (O1P): Place the cursor on the maximum of the water peak and use the software command to set this as the transmitter frequency offset (O1).

  • Load Presaturation Program: Load a standard presaturation pulse program (e.g., zgpr).

  • Set Power Level and Relaxation Delay: Use the command getprosol to load standard power levels for your probe. A key parameter is the relaxation delay (d1). For effective saturation, d1 should be set to at least 2-3 seconds.[18]

  • Acquire Data: Acquire the spectrum. The water signal should be significantly reduced.

  • Optimization: If suppression is insufficient, you can slightly increase the saturation power level, but be aware this can broaden the "hole" in the spectrum, affecting nearby peaks.

Protocol 3: Applying Whittaker Smoother Baseline Correction

Objective: To correct a distorted baseline in a processed spectrum using software (e.g., Mnova).

Methodology:

  • Process the Spectrum: First, perform Fourier Transform, and carefully phase the spectrum manually. Baseline correction should be one of the last steps.[19]

  • Select the Algorithm: Navigate to the baseline correction tools. Select the automatic "Whittaker Smoother" algorithm.[19][20]

  • Inspect the Result: The software will apply the correction and display the result. Zoom in on the baseline in regions with no peaks. It should be flat and centered around zero.

  • Adjust if Necessary: Most software allows for adjustment of the smoothing factor. If you find that broad analyte peaks are being distorted, reduce the aggressiveness of the algorithm (e.g., by increasing the "Smooth Factor").[19]

  • Finalize: Once satisfied, apply the correction permanently. Always save a copy of the raw, uncorrected data.

References

  • Xi, Y., & Rocke, D. M. (2008). Baseline Correction for NMR Spectroscopic Metabolomics Data Analysis. BMC Bioinformatics. [Link]

  • Columbia University. (n.d.). Water Suppression. NMR Core Facility. [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

  • Aguilar, J. A., et al. (2015). Robust NMR water signal suppression for demanding analytical applications. The Analyst. [Link]

  • Tkáč, I., et al. (2020). Water and lipid suppression techniques for advanced 1H MRS and MRSI of the human brain: Experts' consensus recommendations. NMR in Biomedicine. [Link]

  • Mestrelab Research. (n.d.). Baseline Correction with Mnova. [Link]

  • Mestrelab Research. (2013). NMR Baseline Correction - New method in Mnova 9. [Link]

  • Stanford University. (n.d.). Baseline Correction. NMR Facility. [Link]

  • ResearchGate. (2017). NMR sample preparation for highly hygroscopic compound? [Link]

  • Weizmann Institute of Science. (n.d.). NMR Sample Preparation. [Link]

  • Guru, P., et al. (2022). Utility of High Resolution 2D NMR Fingerprinting in Assessing Viscosity of Therapeutic Monoclonal Antibodies. Pharmaceutical Research. [Link]

  • University of Wisconsin-Madison. (2019). Water Suppression Technique. [Link]

  • Nanalysis. (n.d.). NMR Basics 101 — What is Shimming? [Link]

  • ResearchGate. (2021). How to do solvent (water) suppression in 1H NMR? [Link]

  • University of Ottawa. (2011). The Effect of Viscosity on 1H NOESY Spectra. NMR Facility Blog. [Link]

  • Bruker. (n.d.). Gradient shimming: principles and practical aspects. MRI Questions. [Link]

  • Frydman, L., et al. (2004). “Shim pulses” for NMR spectroscopy and imaging. PNAS. [Link]

  • University of California, Riverside. (2006). Shimming and locking. [Link]

  • Bio-NMR Core. (n.d.). Shimming: Theory and Practice. [Link]

  • Chemistry LibreTexts. (2024). Preparing NMR Samples on a Schlenk Line. [Link]

  • Rodgers, J. A., et al. (2020). Viscosity effects on optically generated electron and nuclear spin hyperpolarization. Physical Chemistry Chemical Physics. [Link]

  • University of Rochester. (n.d.). Troubleshooting 1H NMR Spectroscopy. Department of Chemistry. [Link]

  • OpenStax. (2023). Spectroscopy of Amines. Organic Chemistry. [Link]

  • Wider, G. (1990). Elimination of Baseline Artifacts in NMR Spectra by Oversampling. Journal of Magnetic Resonance. [Link]

  • ResearchGate. (2019). Viscosity effects in 1H NMR measurements? [Link]

  • Reddit. (2025). Why are my NMR signals unexpectedly broad??? r/Chempros. [Link]

  • University of Calgary. (n.d.). Spectroscopy Tutorial: Amines. [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Validation and Solvent-Dependent NMR Profiling of 3-(Azetidin-3-yl)-1H-pyrazole Dihydrochloride

[1][2] Executive Summary 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a high-value molecular scaffold in medicinal chemistry, combining the metabolic stability of the strained azetidine ring with the pharmacophoric v...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride is a high-value molecular scaffold in medicinal chemistry, combining the metabolic stability of the strained azetidine ring with the pharmacophoric versatility of the pyrazole moiety.[1]

This guide provides a technical comparison of NMR characterization strategies , specifically analyzing how solvent selection (DMSO-d₆ vs. D₂O) and protonation states (Salt vs. Free Base) dictate spectral resolution. It is designed for researchers requiring rigorous structural verification of this building block.

Chemical Structure & Protonation Dynamics

To accurately interpret the spectrum, one must understand the ionization state. As a dihydrochloride salt, both nitrogen centers are protonated:

  • Azetidine Nitrogen: Protonated to form a secondary ammonium cation (

    
    ).[1][2]
    
  • Pyrazole Nitrogen: Protonated at the N1 position, creating a pyrazolium species or shifting the tautomeric equilibrium.

These positive charges exert a strong deshielding effect (downfield shift) on adjacent protons, distinguishing the salt significantly from its free base "alternative."[1]

Structural Diagram (DOT Visualization)

G Salt Dihydrochloride Salt (Target Product) Azetidine Azetidine Ring (Strained 4-mem) Salt->Azetidine Contains Pyrazole Pyrazole Ring (Aromatic) Salt->Pyrazole Contains FreeBase Free Base (Alternative Form) CH_Az CH2 (α-protons) Deshielded ~4.0-4.5 ppm FreeBase->CH_Az Upfield Shift (~3.5 ppm) NH_Az NH2+ (Azetidine) Broad ~9.0 ppm Azetidine->NH_Az In Salt Form Azetidine->CH_Az Inductive Effect

Caption: Structural relationship and chemical shift impact of the dihydrochloride salt form compared to the free base alternative.

Comparative Analysis: Solvent System Performance

The choice of solvent is the single most critical variable in analyzing this salt. Below is a comparison of the "Gold Standard" (DMSO-d₆) against the common alternative (D₂O).

Table 1: Solvent Performance Matrix
FeatureDMSO-d₆ (Recommended) D₂O (Alternative) Implication
Exchangeable Protons Visible. Shows Azetidine

and Pyrazole

.[1][2]
Invisible. All

protons exchange with

.
DMSO is required to prove the salt stoichiometry (2HCl).[1]
Aliphatic Resolution Good, but water peak (~3.33 ppm) may overlap with Azetidine signals.[1]Excellent. Water (HDO) moves to ~4.79 ppm, clearing the 3.0-4.5 ppm region.[1]Use D₂O for precise integration of the azetidine ring if DMSO is wet.
Solubility High (for salts).[1]Very High.Both are suitable, but D₂O is preferred for highly concentrated stocks.[1]
Chemical Shift Stability High stability.pH dependent shifts are common.DMSO provides more reproducible shifts for publication.

Detailed Spectral Assignment (DMSO-d₆)

Experimental Conditions: 400 MHz or higher, 298 K, ~10 mg sample in 0.6 mL DMSO-d₆.[1]

Region 1: Exchangeable Protons (Downfield)[1][3]
  • 
     9.0 – 9.8 ppm (Broad, s/br s, 2H):  Azetidine 
    
    
    
    .[1] The positive charge on the nitrogen makes these highly acidic and deshielded.
  • 
     10.0 – 13.0 ppm (Very Broad, 1H-2H):  Pyrazole 
    
    
    
    / HCl associated protons.[1] Note: This signal is often extremely broad or invisible if the solvent contains trace water.
Region 2: Aromatic (Pyrazole)[1][3][4][5]
  • 
     7.7 – 7.9 ppm (d, J ≈ 2.5 Hz, 1H):  Pyrazole C5-H. Deshielded due to proximity to the nitrogen.[1]
    
  • 
     6.3 – 6.5 ppm (d, J ≈ 2.5 Hz, 1H):  Pyrazole C4-H.[1]
    
Region 3: Aliphatic (Azetidine)[1][3][6]
  • 
     4.0 – 4.5 ppm (Multiplet, 5H Total): 
    
    • This region contains the 4 protons of the azetidine ring (

      
       at positions 2 and 4) and the single methine proton (
      
      
      
      at position 3).[1]
    • Pattern: Due to the salt form and ring puckering, these often appear as a complex overlapping multiplet rather than distinct triplets.

    • Comparison: In the Free Base , these would appear significantly upfield (typically

      
       3.5 – 3.9 ppm).[1]
      

Experimental Protocol: Step-by-Step Characterization

To ensure data integrity (E-E-A-T), follow this self-validating workflow.

Phase A: Sample Preparation
  • Weighing: Weigh 5–10 mg of 3-(Azetidin-3-yl)-1H-pyrazole dihydrochloride into a clean vial.

  • Solvent Addition: Add 0.6 mL DMSO-d₆ (99.9% D).[1]

    • Critical Step: Ensure the DMSO is from a fresh ampoule to minimize water content. Water signals at 3.33 ppm can obscure the azetidine methine proton.

  • Homogenization: Vortex for 30 seconds. If the salt does not dissolve, sonicate for 1 minute. (Avoid heat, which promotes H/D exchange if any moisture is present).[1]

Phase B: Acquisition & Processing[1]
  • Pulse Sequence: Standard 1H ZG (Zero Go) or ZG30.

  • Scans: Minimum 16 scans (salts usually give good signal-to-noise).

  • Referencing: Calibrate the residual DMSO pentet to

    
     2.50 ppm .
    
Phase C: Validation (The "Alternative" Check)

If the aliphatic region (3.5–4.5 ppm) is obscured by water or overlaps:

  • D₂O Shake: Add 1 drop of D₂O to the same NMR tube.

  • Shake & Rerun: Shake vigorously and re-acquire the spectrum.

  • Result: The NH peaks (9.0+ ppm) will vanish.[1] The water peak will move. The aliphatic multiplets will simplify, allowing accurate integration of the C-H protons.

Workflow Visualization

Workflow Start Start: 10mg Sample Solvent Dissolve in DMSO-d6 Start->Solvent Check Check Water Peak (3.33 ppm) Solvent->Check Clear Region 3.5-4.5 ppm Clear? Check->Clear Low Water Obscured Region Obscured Check->Obscured High Water Analyze Full Structural Assignment (Include NH peaks) Clear->Analyze D2O_Add Add 1 drop D2O (D2O Shake Test) Obscured->D2O_Add Reacquire Re-acquire Spectrum D2O_Add->Reacquire Final Analyze Aliphatic Only (NH peaks lost) Reacquire->Final

Caption: Decision tree for solvent selection and troubleshooting water interference in salt analysis.

Troubleshooting & Artifacts

ArtifactCauseSolution
Broad Hump @ 4-6 ppm Exchangeable protons (HCl/H2O) undergoing intermediate exchange.[1][2]Add D₂O to sharpen the spectrum (will erase NH) or dry the sample and use fresh DMSO.[1]
Missing NH Peaks Sample is too wet (rapid exchange) or Free Base form.Confirm salt stoichiometry via Elemental Analysis or Ion Chromatography if NMR fails.
Extra Doublets Rotamers (rare for this specific molecule) or impurities.[1]Run Variable Temperature (VT) NMR.[1][3] If peaks coalesce, they are rotamers.[1] If not, they are impurities.[1]

References

  • Claridge, T. D. W. (2016).[1][2] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on pulse sequences and solvent effects).

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] Link[1]

  • Reich, H. J. (2024).[1] Structure Determination Using NMR. University of Wisconsin-Madison.[1] (Standard reference for chemical shift prediction). Link

  • Fulmer, G. R., et al. (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1] Link[1]

Sources

Comparative

Comparative Guide: Mass Spectrometry Profiling of Azetidine-Pyrazole Derivatives

Executive Summary: The Structural Tension In modern drug discovery, the azetidine-pyrazole scaffold has emerged as a privileged pharmacophore, particularly in the design of Janus kinase (JAK) inhibitors and other immunom...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Structural Tension

In modern drug discovery, the azetidine-pyrazole scaffold has emerged as a privileged pharmacophore, particularly in the design of Janus kinase (JAK) inhibitors and other immunomodulatory agents. This hybrid structure combines the high


 character and metabolic stability of the azetidine  ring (a strained 4-membered amine) with the aromatic, hydrogen-bond-donating potential of the pyrazole .

Characterizing these derivatives presents a unique mass spectrometric challenge:

  • The Azetidine: A "spring-loaded" ring with high strain energy (~26 kcal/mol), prone to rapid ring-opening and fragmentation.

  • The Pyrazole: A robust aromatic heterocycle that resists fragmentation until high collision energies are applied.

This guide compares the fragmentation performance of this scaffold under Electrospray Ionization (ESI-CID) versus Electron Impact (EI) , providing a validated workflow for structural elucidation.

Technical Deep Dive: Fragmentation Mechanisms

To accurately interpret the mass spectrum of an azetidine-pyrazole derivative, one must understand the distinct stress responses of the two rings.

The Azetidine "Spring Release" (ESI-CID)

Under soft ionization (ESI), the azetidine nitrogen is the most likely site of protonation due to its higher basicity compared to the pyrazole nitrogens (unless the pyrazole is highly substituted with electron-donating groups).

  • Mechanism: Protonation weakens the

    
     bond. Upon Collision Induced Dissociation (CID), the ring relieves strain via a Retro-2+2 Cycloaddition-like  process or direct ring opening.
    
  • Diagnostic Neutral Loss: The hallmark of an intact azetidine ring is the loss of ethylene (

    
    , 28 Da)  or substituted alkenes.
    
  • Pathway:

    
    
    This transition is often the base peak in MS/MS spectra at low collision energies (10-20 eV).
    
The Pyrazole "Aromatic Anchor"

The pyrazole ring is remarkably stable. Fragmentation typically requires higher energy (>35 eV) and involves the destruction of aromaticity.

  • Mechanism: Ring cleavage often proceeds via the loss of HCN (27 Da) or

    
     (28 Da) .
    
  • Diagnostic Ions: In ESI, pyrazoles often form stable "survivor" ions. In EI, they undergo deep fragmentation to form azirine-like species.

Comparative Analysis: ESI-CID vs. EI vs. HCD

This section objectively compares how different ionization/fragmentation modes reveal structural information for this specific scaffold.

Table 1: Performance Comparison of Ionization Modes
FeatureESI-CID (Triple Quad/Q-TOF) EI (GC-MS) HCD (Orbitrap)
Primary Ion Type

(Even electron)

(Radical cation)

(Even electron)
Azetidine Detection High. Distinct ring-opening transitions (e.g.,

Da).
Low. Ring often explodes immediately; molecular ion weak.High. Similar to CID but access to lower mass cutoffs.
Pyrazole Detection Medium. Ring often remains intact; seen as a stable fragment.High. Extensive ring shattering reveals substitution pattern.High. Higher energy allows secondary fragmentation of pyrazole.
Diagnostic Value Best for Metabolite ID (maintaining scaffold integrity).Best for Library Matching (fingerprinting).Best for De Novo Elucidation (comprehensive ion series).
Sensitivity pg/mL range (LC-compatible).ng/mL range (requires volatility).pg/mL range.
Critical Insight: The "Energy Gap"

A unique phenomenon observed with azetidine-pyrazole derivatives is the Energy Gap .

  • Low Energy (10-20 eV): The spectrum is dominated exclusively by azetidine fragmentation (ring opening/loss). The pyrazole remains silent.

  • High Energy (40-60 eV): The pyrazole begins to fragment (loss of

    
    /HCN).
    
  • Implication: A "ramp" collision energy method (e.g., 20-50 eV) is strictly required to characterize both ends of the molecule in a single run.

Visualized Pathways (DOT Diagrams)

Diagram 1: ESI-CID Fragmentation Pathway

This flow illustrates the sequential disassembly of a generic N-azetidinyl-pyrazole under Collision Induced Dissociation.

AzetidinePyrazoleFragmentation M_Protonated Precursor [M+H]+ (Intact Hybrid) Intermediate_1 Ring Opening (Acyclic Iminium Ion) M_Protonated->Intermediate_1 Low CE (10-15 eV) Proton Transfer Fragment_Azetidine Loss of C2H4 (28 Da) (Diagnostic for Azetidine) Intermediate_1->Fragment_Azetidine Retro-2+2 Strain Relief Fragment_Linker Linker Cleavage (N-N or C-N Bond Break) Fragment_Azetidine->Fragment_Linker Med CE (25-30 eV) Fragment_Pyrazole Pyrazole Core Ion (Stable Aromatic) Fragment_Linker->Fragment_Pyrazole Charge Retention on Pyrazole Fragment_HCN Loss of HCN (27 Da) (Pyrazole Breakdown) Fragment_Pyrazole->Fragment_HCN High CE (>45 eV) Ring Shattering

Caption: Step-wise fragmentation under ESI-CID. Note the distinct energy requirements for azetidine ring opening vs. pyrazole cleavage.

Experimental Protocol: Self-Validating Characterization

Objective: To confirm the structure of a novel azetidine-pyrazole derivative using ESI-QTOF.

Phase 1: Sample Preparation
  • Solvent: Dissolve 0.1 mg of compound in 1 mL of 50:50 Methanol:Water + 0.1% Formic Acid.

    • Why: Formic acid ensures protonation of the azetidine nitrogen, maximizing sensitivity.

  • Concentration: Dilute to 1 µg/mL for direct infusion.

Phase 2: Data Acquisition (The "Ramp" Strategy)

Do not use a static collision energy. Use a Stepped Energy protocol.

  • Source: ESI Positive Mode.

  • MS1 Scan: 100-1000

    
     (Confirm 
    
    
    
    and check for Na+ adducts).
  • MS2 Parameters:

    • Step 1 (Soft): 10 eV. Goal: Observe intact parent and initial azetidine ring opening (

      
      ).
      
    • Step 2 (Medium): 30 eV. Goal: Cleave the linker between azetidine and pyrazole.

    • Step 3 (Hard): 60 eV. Goal: Force pyrazole fragmentation (diagnostic for substitution).

Phase 3: Data Interpretation (Decision Logic)

Use this logic gate to validate the structure:

InterpretationLogic Start Analyze MS/MS Spectrum Check_28 Loss of 28 Da (C2H4)? Start->Check_28 Azetidine_Confirmed Azetidine Ring CONFIRMED Check_28->Azetidine_Confirmed Yes Check_Linker Linker Cleavage Ion? Check_28->Check_Linker No (Suspect Open Chain) Azetidine_Confirmed->Check_Linker Check_HCN Loss of 27 Da (HCN)? Check_Linker->Check_HCN High Energy Pyrazole_Confirmed Pyrazole Ring CONFIRMED Check_HCN->Pyrazole_Confirmed Yes

Caption: Decision tree for structural verification based on neutral losses.

References

  • BenchChem. (2025).[1] A Comparative Guide to the Mass Spectrometry Fragmentation of (S)-Aziridine-2-Carboxylic Acid Derivatives. Retrieved from 2

  • Asian Journal of Chemistry. (2013). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Retrieved from 3

  • Rapid Communications in Mass Spectrometry. (1998). Mass spectrometric study of some pyrazoline derivatives. Retrieved from 4

  • Journal of Mass Spectrometry. (2003). Elucidation of the fragmentation pathways of azaspiracids using ESI-CID. Retrieved from 5

Sources

Validation

A Comparative Guide to Azetidine and Pyrrolidine Scaffolds in Kinase Inhibition

For researchers, scientists, and drug development professionals, the selection of a core chemical scaffold is a critical decision that profoundly influences the potency, selectivity, and pharmacokinetic properties of a k...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the selection of a core chemical scaffold is a critical decision that profoundly influences the potency, selectivity, and pharmacokinetic properties of a kinase inhibitor. Among the saturated heterocycles, the four-membered azetidine and the five-membered pyrrolidine rings have emerged as privileged structures in medicinal chemistry. This guide provides an in-depth, objective comparison of these two scaffolds, supported by experimental data and field-proven insights to inform rational drug design.

Introduction: The Role of Saturated Heterocycles in Kinase Inhibitor Design

The vast majority of clinically approved kinase inhibitors are ATP-competitive, targeting the adenine-binding pocket.[1] This has traditionally led to a focus on flat, aromatic core structures that mimic the adenine moiety of ATP.[1] However, such planar molecules often suffer from poor aqueous solubility and high crystallinity.[1] The incorporation of sp³-hybridized, non-planar scaffolds like pyrrolidine and azetidine offers a compelling strategy to overcome these limitations. These three-dimensional structures allow for a more comprehensive exploration of the pharmacophore space, enhancing the potential for specific interactions with the target kinase.[2][3]

The choice between an azetidine and a pyrrolidine scaffold is a nuanced decision, with each offering a unique set of advantages and disadvantages related to ring strain, conformational flexibility, and synthetic accessibility.

Structural and Physicochemical Properties: A Head-to-Head Comparison

The fundamental difference between azetidine and pyrrolidine lies in their ring size, which dictates their inherent ring strain and conformational flexibility.

PropertyAzetidinePyrrolidineRationale & Implications
Ring Size 4-membered5-memberedThe smaller ring size of azetidine results in greater ring strain.
Ring Strain ~25.4 kcal/mol[4]~5.4 kcal/mol[4]The high ring strain of azetidine can be exploited for unique reactivity but may also lead to instability under certain conditions.[4][5][6]
Conformational Flexibility Rigid, planar-likeFlexible, "pseudorotation"[2]The rigidity of the azetidine ring can lead to more defined ligand-protein interactions and potentially higher potency.[5] The flexibility of pyrrolidine allows it to adopt various conformations to fit into a binding pocket.[2]
Synthetic Accessibility More challengingGenerally more accessibleThe synthesis of substituted azetidines can be more complex due to their higher ring strain.[4][7] Pyrrolidine synthesis is well-established, with many commercially available starting materials.[2]
Metabolic Stability Can be susceptible to ring-opening[5]Generally stable, but can be oxidized[8]The substitution pattern is crucial for the metabolic stability of both scaffolds. Strategic modifications can block metabolic "soft spots".[8]

dot graph { layout=neato; node [shape=circle, style=filled, fontname="Arial", fontcolor="#FFFFFF"]; edge [fontname="Arial"];

A [label="Azetidine", fillcolor="#EA4335", pos="0,1.5!"]; P [label="Pyrrolidine", fillcolor="#4285F4", pos="3,1.5!"];

A_Strain [label="High Ring Strain", fillcolor="#FBBC05", pos="-1.5,0!", fontcolor="#202124"]; A_Rigidity [label="Rigid", fillcolor="#FBBC05", pos="1.5,0!", fontcolor="#202124"]; P_Flexibility [label="Flexible", fillcolor="#34A853", pos="4.5,0!"]; P_Stability [label="Lower Ring Strain", fillcolor="#34A853", pos="1.5,-1.5!"];

G cluster_azetidine Azetidine cluster_pyrrolidine Pyrrolidine A_Potency Potentially Higher Potency A_Selectivity Improved Selectivity A_IP Novel Intellectual Property A_Stability Potential Metabolic Instability P_Potency High Potency P_Solubility Enhanced Solubility P_Established Well-Established Scaffold P_Metabolism Generally Favorable Metabolism

Case Study: Azetidine vs. Pyrrolidine in DDR1/2 Inhibition

A compelling head-to-head comparison of these scaffolds was demonstrated in the discovery of inhaled Discoidin Domain Receptor (DDR1/2) inhibitors for Idiopathic Pulmonary Fibrosis (IPF).[9][10][11] Starting from a common benzylamine scaffold, researchers explored indoline, pyrrolidine, and azetidine derivatives.[9][10][11]

While the pyrrolidine-based compounds showed potent DDR1 inhibition, they were plagued by safety and selectivity issues.[9][11] In contrast, the azetidine-containing compound 37 emerged as the most promising candidate due to its nanomolar potency, enhanced kinase selectivity, and reduced risk of cardiotoxicity.[9][11] This case study highlights how the rigid nature of the azetidine ring can be leveraged to achieve superior selectivity and a better overall safety profile.

Compound SeriesKey FindingsReference
Pyrrolidine Potent DDR1 inhibition but faced safety and selectivity challenges.[9][11]
Azetidine Nanomolar potency, improved kinase selectivity, and reduced cardiotoxicity risk.[9][11]
Case Study: The Pyrrolidine Moiety in Osimertinib (AZD9291)

Osimertinib (AZD9291) is a third-generation EGFR tyrosine kinase inhibitor (TKI) that has become a standard of care for non-small-cell lung cancer (NSCLC) patients with EGFR T790M resistance mutations.[12][13][14] A key structural feature of osimertinib is the presence of a pyrrolidine-containing side chain. This moiety plays a crucial role in the drug's high cellular potency and favorable pharmacokinetic profile.[12] The basic nitrogen of the pyrrolidine contributes to the molecule's solubility and allows for critical interactions within the solvent channel of the EGFR binding site.[12]

Experimental Evaluation of Kinase Inhibitors

The development of potent and selective kinase inhibitors requires a robust pipeline of in vitro and in vivo assays. Here, we outline a general workflow for the characterization of novel kinase inhibitors.

G Start Compound Synthesis Biochemical_Assay Biochemical Kinase Assay (e.g., TR-FRET, DSF) Start->Biochemical_Assay Cell_Based_Assay Cell-Based Assay (e.g., Western Blot, Cell Viability) Biochemical_Assay->Cell_Based_Assay Selectivity_Profiling Kinase Selectivity Profiling Cell_Based_Assay->Selectivity_Profiling In_Vivo In Vivo Efficacy Studies Selectivity_Profiling->In_Vivo PK_PD Pharmacokinetic/ Pharmacodynamic Studies In_Vivo->PK_PD

Biochemical assays are essential for determining the intrinsic potency of a compound against its target kinase.[15]

5.1.1. Time-Resolved Fluorescence Energy Transfer (TR-FRET) Assay

TR-FRET assays are a popular choice for high-throughput screening (HTS) due to their sensitivity and homogenous format.[16][17]

Protocol: LanthaScreen™ TR-FRET Kinase Binding Assay [18][19][20]

  • Reagent Preparation:

    • Prepare a 2X solution of the kinase and a terbium-labeled antibody in the appropriate kinase buffer.

    • Prepare a 2X solution of a fluorescently labeled tracer.

    • Prepare serial dilutions of the test compound.

  • Assay Plate Setup (384-well plate):

    • Add 5 µL of the test compound dilution to each well.

    • Add 5 µL of the kinase/antibody mixture.

    • Initiate the binding reaction by adding 5 µL of the tracer solution.

  • Incubation and Reading:

    • Incubate the plate for 60 minutes at room temperature, protected from light.

    • Read the plate on a TR-FRET compatible plate reader, measuring the emission at two wavelengths (e.g., 490 nm for the donor and 520 nm for the acceptor).

  • Data Analysis:

    • Calculate the emission ratio (acceptor/donor).

    • Plot the emission ratio against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

5.1.2. Differential Scanning Fluorimetry (DSF)

DSF is a biophysical method that measures the thermal stabilization of a protein upon ligand binding.[21] It is a valuable tool for fragment screening and confirming direct target engagement.[21]

Cell-based assays are crucial for evaluating a compound's activity in a more physiologically relevant context.

5.2.1. Western Blotting

Western blotting is used to assess the inhibition of kinase signaling pathways within cells.[22]

Protocol: Western Blot for Akt Phosphorylation [22]

  • Cell Treatment:

    • Plate cells and allow them to adhere overnight.

    • Treat cells with varying concentrations of the test compound for a specified time.

  • Protein Extraction and Quantification:

    • Lyse the cells and collect the protein extracts.

    • Quantify the protein concentration using a BCA assay.

  • SDS-PAGE and Transfer:

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Probe the membrane with primary antibodies against phosphorylated Akt (p-Akt) and total Akt.

    • Incubate with the appropriate secondary antibodies.

  • Detection and Analysis:

    • Visualize the protein bands using an ECL substrate and an imaging system.

    • Perform densitometry analysis to quantify the inhibition of Akt phosphorylation.

Assessing the selectivity of a kinase inhibitor is critical to minimize off-target effects and potential toxicity.[15][23][24] This is typically done by screening the compound against a large panel of kinases.[24][25] Several commercial services offer kinase selectivity profiling using various assay formats.[24][25]

Conclusion: A Strategic Choice for Kinase Inhibitor Design

The choice between an azetidine and a pyrrolidine scaffold is a strategic one that should be guided by the specific goals of the drug discovery program.

  • Azetidine: The rigidity and unique stereochemistry of the azetidine ring can be exploited to achieve high potency and selectivity, as demonstrated in the development of novel DDR1/2 inhibitors.[9][11] However, chemists must be mindful of the potential for ring strain-induced instability.[5][6]

  • Pyrrolidine: The pyrrolidine scaffold offers a balance of conformational flexibility and metabolic stability, making it a versatile and reliable choice for many applications.[2][3][26] Its prevalence in successful drugs like osimertinib attests to its value in medicinal chemistry.[12]

Ultimately, a deep understanding of the structural and chemical properties of both scaffolds, coupled with a robust experimental evaluation pipeline, will enable the rational design of the next generation of safe and effective kinase inhibitors.

References

  • Kinase inhibitor selectivity profiling using differential scanning fluorimetry - PubMed.
  • Measuring and interpreting the selectivity of protein kinase inhibitors - PMC.
  • Kinase Selectivity Profiling System: General Panel Protocol - Promega Corporation.
  • Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology.
  • Computational analysis of kinase inhibitor selectivity using structural knowledge | Bioinformatics | Oxford Academic.
  • The Pyrrolidine Scaffold: A Framework for a Technical Guide on the Mechanism of Action of Novel Therapeutics - Benchchem.
  • A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF | Journal of Medicinal Chemistry - ACS Publications.
  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
  • LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay - BMG Labtech.
  • Optimization of a LanthaScreen Kinase assay for JAK2 JH1 JH2 V617F - Thermo Fisher Scientific.
  • A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF | Journal of Medicinal Chemistry.
  • A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF - PubMed.
  • New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors.
  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
  • Azetidines in medicinal chemistry: emerging applications and approved drugs.
  • Pyrrolidine Derivatives in Drug Discovery - PharmaBlock.
  • Azetidines in Drug Discovery - PharmaBlock.
  • Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC - NIH.
  • LanthaScreen™ TR-FRET Competitive Binding Assay Screening Protocol and Assay Conditions - ThermoFisher.
  • Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides - LJMU Research Online.
  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
  • Recent insights about pyrrolidine core skeletons in pharmacology.
  • Optimization and validation of a DYRK1A TR-FRET assay for high-throughput screening.
  • Competitive TR-FRET Binding Assays for PI3K Family Inhibitors.
  • Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement | Journal of Medicinal Chemistry - ACS Publications.
  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing.
  • Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing).
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Publications.
  • Examples of azetidine containing molecules alongside pyrrolidine... - ResearchGate.
  • Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement - PubMed.
  • A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery - Benchchem.
  • The discovery of osimertinib (AZD9291) for the treatment of lung cancer and its chemistry.
  • The Pyrrolidine Scaffold: A Comprehensive Technical Guide to its Biological Activity in Drug Discovery - Benchchem.
  • Navigating the Selectivity Landscape of Pyrrolidine-Containing Ligands: A Comparative Guide - Benchchem.
  • How to prevent the ring-opening of azetidines during subsequent reactions - Benchchem.
  • Pyrrolidine vs. Piperidine: A Comparative Guide to Privileged Scaffolds in Drug Design - Benchchem.
  • Medicinal Chemistry Case History: Osimertinib (AZD9291) - Semantic Scholar. Available from: [Link]

  • Recent insights about pyrrolidine core skeletons in pharmacology - Frontiers. Available from: [Link]

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - IRIS UniPA. Available from: [Link]

  • Case 2: Osimertinib in EGFR-Mutated Lung Cancer | Targeted Oncology. Available from: [Link]

  • Case Report: Outcome of Osimertinib Treatment in Lung Adenocarcinoma Patients With Acquired KRAS Mutations - PMC. Available from: [Link]

Sources

Comparative

Pharmacokinetic Advantages of Azetidine over Cyclobutane Analogs

Executive Summary: The Bioisosteric Rationale In modern drug discovery, the transition from carbocyclic scaffolds to saturated nitrogen heterocycles is a strategic maneuver to modulate physicochemical properties without...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Bioisosteric Rationale

In modern drug discovery, the transition from carbocyclic scaffolds to saturated nitrogen heterocycles is a strategic maneuver to modulate physicochemical properties without altering the core binding vector. The replacement of a cyclobutane ring with an azetidine moiety represents a high-impact bioisosteric switch.[1][2]

While cyclobutane serves as a lipophilic spacer that provides conformational rigidity, it often contributes to high logP (lipophilicity) and poor aqueous solubility, leading to rapid metabolic clearance via oxidative pathways. Azetidine, by introducing a basic nitrogen into the four-membered ring, fundamentally alters the pharmacokinetic (PK) landscape. It lowers lipophilicity (LogD), enhances aqueous solubility, and offers a unique vector for further functionalization, often resulting in improved bioavailability and reduced intrinsic clearance (


).

This guide objectively compares these two analogs, detailing the mechanistic drivers behind their PK differences and providing validated experimental protocols for their assessment.

Physicochemical Profiling: The "Why" Behind the PK

The pharmacokinetic advantages of azetidine stem directly from its distinct physicochemical profile compared to the all-carbon cyclobutane.

Comparative Metrics Table
FeatureCyclobutane AnalogAzetidine AnalogPK Implication
Core Structure All-carbon (

)
Nitrogen-containing (

)
Azetidine introduces polarity.[1]
Ring Strain ~26 kcal/mol~25 kcal/molBoth are high-energy; azetidine is slightly less strained but reactive.[1]
Conformation Puckered (~30° angle)Puckered (~24° angle)Similar spatial projection; valid bioisostere.[1]
Basicity (

)
NeutralBasic (~11.3 for unsubstituted)Azetidine can be protonated at phys.[1] pH, aiding solubility.[1]
Lipophilicity High (Increases LogP)Low (Decreases LogP/LogD)Key Advantage: Azetidine reduces non-specific binding.[1]
Solubility Poor (Lipid-soluble)High (Water-soluble)Azetidine improves dissolution-limited absorption.[1]
Structural Causality
  • Lipophilicity Modulation: Replacing the

    
     of cyclobutane with nitrogen significantly lowers the partition coefficient (
    
    
    
    ). For a drug candidate struggling with high metabolic turnover due to lipophilicity-driven enzyme affinity (e.g., CYP3A4), this substitution can reduce intrinsic clearance.
  • Solubility Handle: The azetidine nitrogen serves as a hydrogen bond acceptor (and donor if secondary). At physiological pH (7.4), the amine is often protonated (depending on substitution), drastically increasing aqueous solubility compared to the greasy cyclobutane.

Pharmacokinetic Performance Analysis

Metabolic Stability and Clearance

Cyclobutane Liability: Cyclobutane rings are metabolically robust in themselves but often reside in molecules with high lipophilicity.[1] This drives the compound into the active sites of hepatic enzymes (CYPs), leading to rapid oxidation at other sites in the molecule or hydroxylation of the ring itself.

Azetidine Advantage:

  • Reduced Lipophilicity: By lowering LogD, azetidine reduces the compound's affinity for the hydrophobic pockets of metabolic enzymes (the "molecular obesity" effect).

  • Metabolic Soft Spots: While the azetidine ring can be susceptible to N-oxidation or ring opening (via carbinolamine formation), these pathways are often slower than the rapid oxidative clearance seen with highly lipophilic cyclobutane analogs.[1]

  • Blocking Metabolic Sites: Azetidines are frequently used to cap metabolic soft spots.[1] For example, replacing a labile isopropyl group or a cyclobutane subject to hydroxylation with an N-capped azetidine can extend half-life (

    
    ).[1]
    
Permeability vs. Solubility Trade-off

There is a delicate balance.[1][3] Cyclobutanes generally exhibit high passive permeability due to lipophilicity but suffer from solubility-limited absorption.[1] Azetidines improve solubility but, if too polar (low LogD), may suffer from reduced passive permeability.

  • Optimization: Capping the azetidine nitrogen with electron-withdrawing groups (sulfonamides, carbamates) or aryl groups modulates the

    
    , allowing medicinal chemists to tune the LogD into the "Goldilocks zone" (LogD 1–3) where both solubility and permeability are optimal.
    

Visualizing the Decision Logic

The following diagram illustrates the decision-making process when choosing between azetidine and cyclobutane scaffolds during lead optimization.

ScaffoldSelection Start Lead Compound Optimization (High Clearance / Low Solubility) CheckLogP Check Lipophilicity (LogD) Start->CheckLogP HighLogP LogD > 3.5 (Lipophilicity Driven Clearance) CheckLogP->HighLogP High Lipophilicity LowLogP LogD < 1.0 (Permeability Issue) CheckLogP->LowLogP Too Polar Azetidine Azetidine Analog (Reduces LogD, Adds Solubility) HighLogP->Azetidine Bioisosteric Switch Cyclobutane Cyclobutane Analog (Retains Lipophilicity) LowLogP->Cyclobutane Increase Lipophilicity EvalMetab Evaluate Metabolic Soft Spots Cyclobutane->EvalMetab Azetidine->EvalMetab Result1 Outcome: Improved Solubility Reduced Intrinsic Clearance EvalMetab->Result1 Azetidine Path Result2 Outcome: High Permeability Potential Solubility Limit EvalMetab->Result2 Cyclobutane Path

Figure 1: Decision logic for scaffold selection based on physicochemical properties and pharmacokinetic goals.

Experimental Protocols

To rigorously validate the PK advantages, the following protocols should be employed. These are designed to be self-validating with internal controls.[1]

Protocol A: Comparative Microsomal Stability Assay

Objective: Determine the Intrinsic Clearance (


) and Half-life (

) of azetidine vs. cyclobutane analogs.

Reagents:

  • Pooled Liver Microsomes (Human/Rat/Mouse) – 20 mg/mL.[1]

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM

    
    ).
    
  • Test Compounds (10 mM DMSO stock).

  • Controls: Verapamil (High clearance), Warfarin (Low clearance).

Workflow:

  • Preparation: Dilute microsomes to 0.5 mg/mL in 100 mM Phosphate Buffer (pH 7.4).

  • Pre-incubation: Aliquot 180 µL of microsomal suspension into 96-well plates. Spike with 1 µL of Test Compound (final conc. 1 µM). Pre-incubate at 37°C for 10 min.

  • Initiation: Add 20 µL of NADPH regenerating system to initiate metabolism.

  • Sampling: At

    
     min, remove 30 µL aliquots.
    
  • Quenching: Immediately dispense into 120 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide).

  • Analysis: Centrifuge (4000 rpm, 20 min, 4°C). Analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining parent) vs. time.[1] The slope


 is the elimination rate constant.[1]



[1]
Protocol B: Chromatographic LogD Determination (Shake-Flask Surrogate)

Objective: Quantify the lipophilicity shift between the two analogs.

Method:

  • Column: C18 Reverse Phase HPLC column.

  • Mobile Phase: Isocratic MeOH/Buffer (pH 7.4) at various ratios.

  • Calibration: Run a set of standards with known LogD values (e.g., Propranolol, Atenolol).

  • Measurement: Determine the retention time (

    
    ) of the azetidine and cyclobutane analogs.
    
  • Validation: The azetidine analog should show a significantly lower capacity factor (

    
    ) compared to the cyclobutane, correlating to improved aqueous solubility.
    

Metabolic Pathway Visualization

Understanding the metabolic fate is crucial.[1] The diagram below contrasts the clearance mechanisms.

MetabolicFate Substrate_C Cyclobutane Analog (High LogP) CYP_Binding CYP450 Active Site (Hydrophobic Pocket) Substrate_C->CYP_Binding High Affinity Substrate_A Azetidine Analog (Lower LogP) Substrate_A->CYP_Binding Low Affinity Metab_A1 Renal Excretion (Unchanged) Substrate_A->Metab_A1 High Solubility Metab_A2 N-Dealkylation (Slow/Minor) Substrate_A->Metab_A2 Specific Enzymes Metab_C1 Oxidative Clearance (Rapid) CYP_Binding->Metab_C1 Hydroxylation

Figure 2: Comparative metabolic fate.[1] Cyclobutane analogs often undergo rapid oxidative clearance driven by lipophilicity, while azetidine analogs favor renal excretion or slower metabolic pathways.

References

  • Mughal, H., & Szostak, M. (2021).[4] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry. Link

  • BenchChem. (2025).[1][3][5] A Comparative Guide to the Metabolic Stability of 2-(4-Ethylphenyl)azetidine. BenchChem Technical Guides. Link[1]

  • Bielecki, M., et al. (2020).[1][2] Simple, Enantiocontrolled Azetidine Library Synthesis via Strain Release Functionalization of 1-Azabicyclobutanes. ChemRxiv.[1] Link[1]

  • Pettersson, M., et al. (2019).[1] Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Journal of Medicinal Chemistry. Link[1]

  • PubChem. (2025).[1] Azetidine Compound Summary. National Library of Medicine.[1] Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.